Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Quinterenol sulfate (CAS 13758-23-1) is a highly selective β2-adrenergic receptor (β2-AR) agonist utilized extensively in physiological research to investigate smooth muscle relaxation, thirst regulation, and long-term receptor kinetics[1][2]. Unlike endogenous catecholamines, quinterenol features an 8-hydroxyquinoline structural core, which fundamentally alters its receptor residence time and metabolic stability[3]. This whitepaper provides an in-depth mechanistic analysis of quinterenol sulfate, detailing its structural pharmacodynamics, intracellular signaling cascades, and the rigorous experimental protocols required to validate its activity in preclinical drug development.
Structural Pharmacodynamics and Target Selectivity
The chemical identity of quinterenol sulfate is bis(5-[1-hydroxy-2-(propan-2-ylamino)ethyl]quinolin-8-ol) sulfate[2]. The molecule departs from the classic catecholamine structure (seen in isoprenaline or epinephrine) by substituting the catechol ring with an 8-hydroxyquinoline moiety[3].
This structural divergence is the primary driver of its unique pharmacological profile:
Receptor Selectivity: The bulky isopropylamino group on the ethanolamine side chain sterically hinders binding to α-adrenergic receptors and heavily biases affinity toward the β2-AR over the β1-AR[1][4].
Metabolic Resistance: The absence of a catechol ring renders quinterenol highly resistant to degradation by Catechol-O-Methyltransferase (COMT). Consequently, while quinterenol is approximately 35 times less potent than isoprenaline in peak efficacy, its duration of action is more than 20 times longer[4].
Tissue Specificity: In vivo swine models demonstrate that quinterenol does not stimulate in vitro lipolysis or elevate plasma free fatty acids, confirming its strict specificity away from β1/β3-mediated metabolic pathways[5][6].
Mechanism of Action: The β2-Adrenergic Signaling Cascade
Quinterenol sulfate exerts its physiological effects by agonizing the β2-Adrenergic Receptor, a classic Class A G-protein-coupled receptor (GPCR). The mechanism of action follows a highly conserved signal transduction pathway that translates extracellular binding into profound intracellular physiological changes.
Ligand-Receptor Interaction: Quinterenol binds to the orthosteric pocket of the β2-AR, stabilizing the receptor in its active conformational state (R*).
G-Protein Coupling: The intracellular loops of the activated β2-AR catalyze the exchange of GDP for GTP on the alpha subunit of the stimulatory G-protein (Gαs)[7].
Adenylyl Cyclase Activation: The active Gαs-GTP complex dissociates from the βγ dimer and allosterically activates the transmembrane enzyme Adenylyl Cyclase (AC).
cAMP Accumulation: Activated AC converts intracellular ATP into cyclic adenosine monophosphate (cAMP), a ubiquitous second messenger.
Kinase Activation and Effector Function: High levels of cAMP activate Protein Kinase A (PKA). PKA subsequently phosphorylates target proteins—such as myosin light chain kinase (inactivating it) and large-conductance calcium-activated potassium channels (activating them)—ultimately leading to smooth muscle relaxation and bronchodilation[4].
To contextualize quinterenol sulfate within the broader landscape of β-adrenergic agonists, it is critical to compare its potency and kinetic profile against benchmark compounds. The following table summarizes these quantitative relationships based on historical pharmacological assays[4].
Agonist Compound
Primary Target
Relative Potency (vs. Isoprenaline)
Duration of Action Multiplier
Isoprenaline
β1 / β2
1.0x (Baseline)
1.0x (Baseline)
Salbutamol
β2
~0.10x – 0.16x
1.6x
Orciprenaline
β2
~0.03x – 0.05x
1.8x
Quinterenol
β2
~0.028x
>20.0x
Table 1: Comparative pharmacodynamics of quinterenol sulfate against standard β-adrenergic agonists.
Experimental Methodologies for Target Validation
To rigorously evaluate the efficacy and selectivity of quinterenol sulfate in a laboratory setting, researchers must employ self-validating assay systems. The gold standard for measuring Gαs-coupled GPCR activation is the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP accumulation assay.
TR-FRET cAMP Accumulation Assay Protocol
Scientific Rationale: We utilize CHO-K1 cells stably transfected with human ADRB2. CHO-K1 cells naturally lack endogenous β-adrenergic receptors, providing a "clean" null background that prevents signal confounding from β1 or α receptors.
Self-Validation Mechanism: The protocol incorporates parallel control wells treated with ICI 118,551 (a highly selective β2 antagonist). If quinterenol's signal is abolished by ICI 118,551 but remains unaffected by a β1 antagonist (e.g., CGP-20712A), the system self-validates that the observed cAMP spike is exclusively β2-mediated.
Step-by-Step Methodology:
Cell Preparation: Harvest CHO-K1-β2AR cells at 80% confluency. Resuspend in stimulation buffer (HBSS supplemented with 5 mM HEPES and 0.1% BSA, pH 7.4).
Phosphodiesterase Inhibition (Critical Step): Add 3-isobutyl-1-methylxanthine (IBMX) to the cell suspension to a final concentration of 0.5 mM. Causality: IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. Blocking PDE prevents the degradation of synthesized cAMP into AMP, ensuring the measured accumulation is a direct, linear reflection of quinterenol-stimulated adenylyl cyclase activity.
Ligand Incubation: Dispense 1,000 cells per well into a 384-well microplate. Add quinterenol sulfate in a 10-point serial dilution (ranging from 10 pM to 10 μM). Incubate at room temperature for 30 minutes.
Lysis and Detection: Add the TR-FRET lysis buffer containing a europium-labeled cAMP antibody (donor) and a d2-labeled cAMP tracer (acceptor). Causality: Endogenous cAMP generated by quinterenol will compete with the d2-labeled tracer for binding to the europium antibody, resulting in a quantifiable decrease in the FRET signal.
Incubation & Reading: Incubate in the dark for 1 hour. Read the plate on a time-resolved fluorometer (Excitation: 337 nm; Emission: 620 nm and 665 nm).
Data Analysis: Calculate the 665/620 nm emission ratio. Plot the data using non-linear regression (four-parameter logistic curve) to determine the EC50 value.
Fig 2: TR-FRET experimental workflow for validating quinterenol-induced cAMP generation.
Conclusion
Quinterenol sulfate remains a highly specialized tool in respiratory and GPCR pharmacology. By leveraging an 8-hydroxyquinoline backbone rather than a traditional catecholamine structure, it achieves an unprecedented duration of action at the β2-adrenergic receptor[3][4]. For drug development professionals, understanding its specific Gαs-coupled mechanism of action and employing rigorous, PDE-inhibited TR-FRET validation protocols ensures accurate profiling of novel long-acting β-adrenoceptor agonists (LABAs).
quinterenol sulfate CAS 13758-23-1 chemical structure and properties
An In-depth Technical Guide to Quinterenol Sulfate (CAS 13758-23-1) Introduction Quinterenol sulfate, identified by the CAS number 13758-23-1, is a chemical entity recognized for its pharmacological activity as a broncho...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to Quinterenol Sulfate (CAS 13758-23-1)
Introduction
Quinterenol sulfate, identified by the CAS number 13758-23-1, is a chemical entity recognized for its pharmacological activity as a bronchodilator.[1] As a sulfate salt of the parent compound quinterenol, it belongs to the quinolinemethanol class of compounds. Its structure incorporates a quinoline core, a feature it shares with a broad class of molecules known as quinolones, which have diverse biological activities.[2][3] This guide provides a comprehensive overview of its chemical structure, physicochemical properties, pharmacological mechanism, and relevant analytical and synthetic methodologies for researchers and drug development professionals.
Chemical Identity and Structure
Quinterenol sulfate is the sulfate salt of 8-hydroxy-α-(((1-methylethyl)amino)methyl)-5-quinolinemethanol.[1][4] The salt is formed in a 2:1 ratio, meaning two molecules of the quinterenol base associate with one molecule of sulfuric acid.[4][5]
The core structure consists of a hydroxy-substituted quinoline ring attached to an ethanolamine side chain, a common feature in many adrenergic receptor agonists. The isopropyl group on the amine is a key determinant of its receptor selectivity.
The physicochemical properties of quinterenol sulfate are crucial for its formulation, delivery, and pharmacokinetic profile. As a salt, it is expected to have higher water solubility compared to its free base (Quinterenol, CAS 13757-97-6).[1]
Quinterenol sulfate is classified as a bronchodilator and an anti-asthmatic agent.[5] Its chemical structure is analogous to other β-adrenergic agonists, suggesting a similar mechanism of action.
The primary mechanism of action for bronchodilators of this class is the stimulation of β₂-adrenergic receptors located on the surface of airway smooth muscle cells. This interaction initiates a well-defined intracellular signaling cascade:
Receptor Binding: Quinterenol binds to the β₂-adrenergic receptor.
G-Protein Activation: The activated receptor stimulates the associated Gs protein (stimulatory G protein).
Adenylyl Cyclase Activation: The Gs protein activates the enzyme adenylyl cyclase.
cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).
PKA Activation: The increase in intracellular cAMP levels activates Protein Kinase A (PKA).
Muscle Relaxation: PKA phosphorylates various downstream targets, leading to a decrease in intracellular calcium levels and the inactivation of myosin light-chain kinase. The cumulative effect is the relaxation of the airway smooth muscle, resulting in bronchodilation.
An In-Depth Technical Guide to the In Vitro Binding Affinity of Quinterenol Sulfate to Beta-Adrenergic Receptors
Abstract This technical guide provides a comprehensive framework for understanding and determining the in vitro binding affinity of beta-adrenergic receptor agonists, with a specific focus on the pharmacological profile...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides a comprehensive framework for understanding and determining the in vitro binding affinity of beta-adrenergic receptor agonists, with a specific focus on the pharmacological profile of quinterenol sulfate. While direct, publicly available binding affinity data (Kᵢ) for quinterenol sulfate is limited, this document serves as a detailed methodological guide for researchers and drug development professionals. We delineate the core principles of radioligand binding assays, provide a robust, field-proven experimental protocol for determining binding affinity at β₁, β₂, and β₃ receptor subtypes, and discuss the downstream signaling consequences of receptor activation. To ensure practical applicability, data for the well-characterized and structurally related β₂-agonist, salbutamol, is utilized for illustrative purposes. This guide is structured to provide both the theoretical underpinnings and the practical steps necessary to characterize the receptor binding profile of a sympathomimetic amine like quinterenol sulfate.
Introduction: Beta-Adrenergic Receptors and Quinterenol Sulfate
The beta-adrenergic receptors (β-ARs) are a class of G protein-coupled receptors (GPCRs) that play a pivotal role in the sympathetic nervous system, mediating the physiological effects of the catecholamines epinephrine and norepinephrine.[1] There are three primary subtypes:
β₁-Adrenergic Receptors: Predominantly located in the heart, their stimulation leads to increases in heart rate, contractility, and conduction velocity.[2]
β₂-Adrenergic Receptors: Found in various tissues, including the smooth muscle of the bronchioles, blood vessels, and the uterus.[3] Their activation results in smooth muscle relaxation, leading to effects such as bronchodilation and vasodilation.[2][4]
β₃-Adrenergic Receptors: Primarily expressed in adipose tissue, where they are involved in regulating lipolysis and thermogenesis.[5]
The subtype selectivity of a given ligand is a critical determinant of its therapeutic utility and side-effect profile.[1] Quinterenol is a sympathomimetic amine classified as a β₂-adrenergic agonist. Its primary therapeutic application lies in its ability to relax bronchial smooth muscle, making it effective in the treatment of bronchospastic disorders like asthma and chronic obstructive pulmonary disease (COPD).[4][6] Understanding the precise binding affinity of its sulfate salt, quinterenol sulfate, to each β-AR subtype is fundamental to fully characterizing its pharmacological activity, selectivity, and potential for off-target effects.
The Principle of In Vitro Binding Assays: Quantifying Receptor-Ligand Interactions
Radioligand binding assays remain the gold standard for quantifying receptor density and the affinity of a drug for its target receptor.[7] The most common approach for determining the affinity of an unlabeled compound (the "competitor," e.g., quinterenol sulfate) is the competition binding assay .
The core principle of this assay is the competition between a radiolabeled ligand (with known affinity) and the unlabeled test compound for a finite number of receptors in a given biological sample (typically a cell membrane preparation).[7] By incubating the receptors and a fixed concentration of the radioligand with increasing concentrations of the unlabeled competitor, a competition curve is generated. This curve plots the displacement of the radioligand as a function of the competitor concentration.
From this curve, the IC₅₀ (half-maximal inhibitory concentration) is determined. This value represents the concentration of the competitor that displaces 50% of the specifically bound radioligand. The IC₅₀ is not a direct measure of affinity as it is dependent on the concentration and affinity of the radioligand used.[7] Therefore, the IC₅₀ is converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation :
Kᵢ = IC₅₀ / (1 + [L]/Kₑ)
Where:
[L] is the concentration of the radioligand.
Kₑ is the equilibrium dissociation constant of the radioligand for the receptor.
The Kᵢ value represents the affinity of the competitor ligand for the receptor and is independent of the assay conditions, making it the standard measure for reporting binding affinity. A lower Kᵢ value signifies a higher binding affinity.
Experimental Protocol: A Validated Radioligand Competition Assay
This section provides a detailed, step-by-step methodology for determining the binding affinity of a test compound like quinterenol sulfate to human β₁, β₂, and β₃-adrenergic receptors expressed in a stable cell line (e.g., CHO-K1 or HEK293T cells).
Materials and Reagents
Cell Culture: CHO-K1 cells stably expressing human β₁, β₂, or β₃-adrenergic receptors.
Radioligand: [³H]-Dihydroalprenolol ([³H]-DHA), a non-selective β-AR antagonist.
Test Compound: Quinterenol Sulfate, dissolved to create a stock solution.
Non-specific Binding Control: Propranolol (a high-affinity, non-selective β-AR antagonist).
Buffers:
Lysis Buffer: 50mM Tris-HCl, 5 mM MgCl₂, 5 mM EDTA, pH 7.4, with protease inhibitors.
Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.
Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.
Equipment:
96-well microplates.
Cell harvester with glass fiber filters (e.g., Whatman GF/C).
Liquid scintillation counter and scintillation fluid.
Centrifuge, homogenizer.
Workflow Diagram
Caption: Workflow for Radioligand Competition Binding Assay.
Step-by-Step Methodology
Membrane Preparation:
Grow cells expressing the target β-AR subtype to near confluency and harvest them.
Wash the cells with ice-cold PBS and centrifuge to form a cell pellet.
Resuspend the pellet in ice-cold Lysis Buffer and homogenize.
Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and large debris.
Transfer the supernatant to a new tube and centrifuge at high speed (e.g., 20,000 x g) to pellet the cell membranes.
Wash the membrane pellet by resuspending in fresh Assay Buffer and repeating the high-speed centrifugation.
Resuspend the final pellet in Assay Buffer. Determine protein concentration using a standard method (e.g., BCA assay).
Competition Binding Assay:
In a 96-well plate, set up triplicate wells for each condition: Total Binding, Non-specific Binding, and Competitor Concentrations.
Total Binding Wells: Add membrane preparation, a fixed concentration of [³H]-DHA (typically near its Kₑ value), and Assay Buffer.
Non-specific Binding (NSB) Wells: Add membrane preparation, [³H]-DHA, and a saturating concentration of propranolol (e.g., 10 µM) to block all specific binding.
Competitor Wells: Add membrane preparation, [³H]-DHA, and serial dilutions of quinterenol sulfate.
Incubate the plate with gentle agitation for a sufficient time to reach equilibrium (e.g., 60 minutes at 30°C).
Filtration and Counting:
Terminate the incubation by rapidly filtering the contents of each well through a glass fiber filter using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.
Quickly wash the filters multiple times with ice-cold Wash Buffer to remove any remaining unbound radioligand.
Dry the filters completely.
Place the dried filters into scintillation vials, add scintillation fluid, and quantify the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.
Data Analysis:
Calculate the specific binding for each well: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM) .
Plot the percentage of specific binding against the log concentration of quinterenol sulfate.
Use non-linear regression analysis (e.g., sigmoidal dose-response curve fit) to determine the IC₅₀ value.
Calculate the Kᵢ value using the Cheng-Prusoff equation.
Quantitative Analysis: Binding Affinity Profile
Receptor Subtype
Ligand
Binding Affinity (Kᵢ)
Experimental System
Human β₁-AR
Salbutamol
~2,500 nM
Recombinant CHO-K1 cells
Human β₂-AR
Salbutamol
~200 nM
Recombinant CHO-K1 cells
Human β₃-AR
Salbutamol
>10,000 nM
Recombinant CHO-K1 cells
Interpretation of Illustrative Data: The Kᵢ values for salbutamol show a clear preference for the β₂-adrenergic receptor over the β₁ and β₃ subtypes. The approximately 12.5-fold higher affinity for β₂ over β₁ receptors (2500 nM / 200 nM) underpins its clinical use as a selective bronchodilator, minimizing cardiac (β₁) side effects at therapeutic doses.[8] A similar quantitative analysis for quinterenol sulfate would be essential to confirm its selectivity profile.
The binding of an agonist like quinterenol sulfate to a β-adrenergic receptor is the initiating event in a well-defined signaling cascade. This pathway translates the extracellular ligand binding event into an intracellular physiological response.
The binding of quinterenol sulfate to the β-AR induces a conformational change in the receptor.[2] This activated receptor state facilitates the coupling and activation of an associated heterotrimeric Gs protein.[2] The Gαs subunit dissociates and activates the enzyme adenylyl cyclase, which then catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).[4] cAMP acts as a second messenger, and its accumulation within the cell leads to the activation of Protein Kinase A (PKA).[1][2] Active PKA then phosphorylates numerous intracellular proteins, ultimately leading to the desired physiological effect, such as the relaxation of bronchial smooth muscle.[4]
Discussion & Field Insights
The determination of in vitro binding affinity is a cornerstone of preclinical drug development. For a β₂-agonist like quinterenol sulfate, the Kᵢ values across the three receptor subtypes provide a quantitative measure of its selectivity. High selectivity for β₂-receptors is paramount for a respiratory therapeutic, as significant binding to β₁-receptors could lead to undesirable cardiovascular side effects like tachycardia and palpitations.[6]
It is crucial to recognize that binding affinity (Kᵢ) and functional potency (EC₅₀ from a functional assay, like cAMP accumulation) are not interchangeable. A compound can have high affinity but be a partial agonist or even an antagonist. Therefore, binding assays should always be complemented with functional assays to determine a compound's efficacy and intrinsic activity.[8]
Furthermore, the "sulfate" moiety in quinterenol sulfate can influence its physicochemical properties, such as solubility and polarity, which may subtly affect its interaction with the receptor's binding pocket compared to the parent quinterenol molecule. Assaying the specific salt form intended for clinical use is therefore a critical step for accurate pharmacological characterization.
Conclusion
This technical guide has outlined the essential principles and a detailed protocol for the in vitro characterization of the binding affinity of quinterenol sulfate to β-adrenergic receptors. While specific binding data for this compound remains elusive in publicly accessible literature, the methodologies described herein represent the industry-standard approach for obtaining these critical pharmacological parameters. A thorough understanding of a compound's binding profile, established through robust and validated radioligand binding assays, is an indispensable component of modern drug discovery and development, providing the foundational data needed to predict both therapeutic efficacy and potential for adverse effects.
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An In-Depth Technical Guide to the Pharmacokinetics and Metabolism of Quinterenol Sulfate in Murine Models
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals investigating the pharmacokinetic and metabolic profile of quinterenol sulfate in murine models. As a beta-2 a...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals investigating the pharmacokinetic and metabolic profile of quinterenol sulfate in murine models. As a beta-2 adrenergic agonist, understanding the absorption, distribution, metabolism, and excretion (ADME) of quinterenol, particularly its primary sulfate conjugate, is critical for evaluating its therapeutic potential and safety profile. This document offers a synthesis of established methodologies and field-proven insights to guide the design and execution of robust preclinical studies.
Introduction: The Rationale for Studying Quinterenol Sulfate in Murine Models
Quinterenol is a selective beta-2 adrenoceptor agonist with potential applications as a bronchodilator for respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD). Like many phenolic drugs, particularly those in the beta-2 agonist class, quinterenol is expected to undergo extensive phase II metabolism, with sulfation being a primary conjugation pathway. The resulting quinterenol sulfate is often the predominant circulating metabolite. Therefore, a thorough characterization of the pharmacokinetics of this sulfate conjugate is paramount for several reasons:
Systemic Exposure and Efficacy: The concentration and residence time of the active parent drug and its metabolites at the site of action dictate the therapeutic effect. Understanding the formation, distribution, and elimination of quinterenol sulfate is crucial to correlating dose with pharmacological response.
Metabolic Stability and Dosing Regimen: The rate and extent of metabolism influence the drug's half-life and, consequently, the required dosing frequency. Murine models provide an initial assessment of metabolic stability that can inform clinical trial design.
Potential for Drug-Drug Interactions: Co-administered drugs can modulate the activity of sulfotransferases (SULTs), the enzymes responsible for sulfation, potentially altering the pharmacokinetic profile of quinterenol.
Safety and Toxicology: While sulfate conjugates are often less pharmacologically active and more readily excreted than the parent drug, high concentrations or the formation of reactive intermediates can pose toxicological risks.
Murine models are widely used in preclinical drug development due to their genetic and physiological similarities to humans, relatively low cost, and the availability of transgenic strains that can model human-specific metabolic pathways.
Postulated Metabolic Pathway of Quinterenol
Based on the known metabolism of other beta-2 agonists, the primary metabolic pathway for quinterenol in mice is anticipated to be sulfation, catalyzed by sulfotransferase enzymes, predominantly in the liver and intestine.
Caption: Postulated primary metabolic pathway of quinterenol in murine models.
In Vitro Metabolism Studies: Characterizing Metabolic Stability
In vitro assays using murine subcellular fractions are a crucial first step in characterizing the metabolic fate of quinterenol. These experiments provide data on metabolic stability and help identify the enzymes involved.
Experimental Protocol: Metabolic Stability in Mouse Liver Microsomes
This protocol outlines a typical procedure for assessing the metabolic stability of quinterenol in pooled mouse liver microsomes.
Materials:
Pooled mouse liver microsomes (e.g., from CD-1 or C57BL/6 mice)
Quinterenol
NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)
Phosphate buffer (pH 7.4)
Acetonitrile (ACN) or methanol (MeOH) for quenching
Internal standard (IS) for analytical quantification
96-well plates
Incubator/shaker (37°C)
LC-MS/MS system
Procedure:
Preparation of Incubation Mixture: In a 96-well plate, prepare the incubation mixture containing mouse liver microsomes (final protein concentration typically 0.5-1.0 mg/mL) and quinterenol (at a concentration below the expected Km, e.g., 1 µM) in phosphate buffer.
Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes to allow the system to reach thermal equilibrium.
Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.
Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), quench the reaction by adding 2-3 volumes of cold ACN or MeOH containing the internal standard. The "0-minute" sample represents the initial concentration.
Sample Processing: Centrifuge the quenched samples to precipitate proteins.
LC-MS/MS Analysis: Analyze the supernatant for the remaining concentration of quinterenol using a validated LC-MS/MS method.
Data Analysis:
Parameter
Formula
Description
Half-life (t1/2)
0.693 / k
The time required for 50% of the parent compound to be metabolized.
The inherent ability of the liver enzymes to metabolize a drug.
k is the first-order elimination rate constant, determined from the slope of the natural logarithm of the remaining parent drug concentration versus time.
Caption: Workflow for in vitro metabolic stability assay using mouse liver microsomes.
In Vivo Pharmacokinetic Studies in Murine Models
In vivo studies are essential to understand the complete ADME profile of quinterenol sulfate in a whole-organism context.
Animal Models and Husbandry
Strain: CD-1 or C57BL/6 mice are commonly used.
Age and Weight: Typically 8-12 weeks old, with weights appropriate for the strain.
Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum, except when fasting is required for the study.
Experimental Protocol: Single-Dose Pharmacokinetic Study
This protocol describes a typical single-dose pharmacokinetic study following intravenous (IV) and oral (PO) administration of quinterenol.
Drug Formulation and Administration:
IV Administration: Dissolve quinterenol in a suitable vehicle (e.g., saline with a small percentage of a solubilizing agent) for administration via the tail vein.
PO Administration: Formulate quinterenol in an appropriate vehicle (e.g., water, 0.5% methylcellulose) for oral gavage.
Procedure:
Dose Administration: Administer a single dose of quinterenol to two groups of mice (IV and PO). A typical oral dose might be 5-10 mg/kg, and an IV dose 1-2 mg/kg.
Blood Sampling: Collect serial blood samples (e.g., via tail vein, saphenous vein, or retro-orbital sinus) at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose). The exact time points will depend on the expected half-life from in vitro data.
Plasma Preparation: Process blood samples to obtain plasma and store at -80°C until analysis.
Urine and Feces Collection: House a subset of animals in metabolic cages to collect urine and feces over 24 or 48 hours to assess routes of excretion.
Sample Analysis: Quantify the concentrations of both quinterenol and quinterenol sulfate in plasma, urine, and homogenized feces using a validated LC-MS/MS method.
Pharmacokinetic Parameters:
Parameter
Description
Cmax
Maximum plasma concentration
Tmax
Time to reach Cmax
AUC(0-t)
Area under the plasma concentration-time curve from time 0 to the last measurable concentration
AUC(0-inf)
Area under the plasma concentration-time curve from time 0 to infinity
t1/2
Elimination half-life
CL
Clearance
Vd
Volume of distribution
F (%)
Oral bioavailability
These parameters should be calculated for both the parent drug and its sulfate metabolite.
Caption: Experimental workflow for an in vivo pharmacokinetic study in mice.
Bioanalytical Methodology
A robust and validated bioanalytical method is the cornerstone of any pharmacokinetic study. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for its high sensitivity and selectivity in quantifying drugs and their metabolites in complex biological matrices.
Key Method Development and Validation Parameters:
Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.
Accuracy and Precision: The closeness of measured values to the true value and the reproducibility of measurements, respectively.
Linearity and Range: The concentration range over which the assay is accurate and precise.
Matrix Effect: The influence of matrix components on the ionization of the analyte.
Recovery: The efficiency of the extraction process.
Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.
Data Interpretation and Reporting
The synthesis of in vitro and in vivo data will provide a comprehensive understanding of the pharmacokinetic profile of quinterenol sulfate in mice.
A short in vitro half-life and low intrinsic clearance would suggest high metabolic stability, while the opposite would indicate rapid metabolism.
The in vivo data will reveal the rate and extent of absorption, the distribution characteristics, the primary routes of elimination, and the oral bioavailability of quinterenol.
By comparing the AUC of the parent drug and its sulfate metabolite, the extent of first-pass metabolism can be estimated.
These findings will be crucial for predicting the pharmacokinetic profile in humans and for guiding further drug development efforts.
Conclusion
This technical guide provides a scientifically grounded framework for the comprehensive investigation of the pharmacokinetics and metabolism of quinterenol sulfate in murine models. By following these methodologies, researchers can generate high-quality, reproducible data to support the preclinical development of this promising beta-2 agonist. The insights gained from these studies are indispensable for informed decision-making in the journey from discovery to clinical application.
References
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Foundational
An In-depth Technical Guide to the Physiological Effects of Quinterenol Sulfate on Tracheal Smooth Muscle
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of the physiological effects of quinterenol sulfate on tracheal smooth muscle. As a selective β2-adre...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of the physiological effects of quinterenol sulfate on tracheal smooth muscle. As a selective β2-adrenergic receptor agonist, quinterenol sulfate is a potent bronchodilator. This document will delve into its mechanism of action, the downstream signaling pathways it modulates, and detailed experimental protocols for its investigation, offering field-proven insights for research and development.
Introduction to Quinterenol Sulfate
Quinterenol sulfate, the sulfate salt of quinterenol, is a member of the β2-adrenergic agonist class of drugs.[1][2][3] These agents are fundamental in the management of respiratory conditions characterized by airway obstruction, such as asthma and chronic obstructive pulmonary disease (COPD).[4][5] By targeting β2-adrenergic receptors in the bronchial smooth muscle, these drugs induce relaxation, leading to bronchodilation and relief from symptoms.[4][6][7] Quinterenol, the active moiety, is a racemic mixture.[3]
Chemical and Physical Properties of Quinterenol Sulfate:
The primary physiological effect of quinterenol sulfate on tracheal smooth muscle is relaxation, which is initiated by its binding to β2-adrenergic receptors.[4][6] This interaction triggers a cascade of intracellular events, ultimately leading to a decrease in the contractile state of the muscle cells.
The β2-Adrenergic Receptor Signaling Pathway
The binding of quinterenol sulfate to the β2-adrenergic receptor, a G-protein coupled receptor (GPCR), initiates a well-defined signaling pathway.[8][9][10]
G-Protein Activation: The agonist-receptor complex activates the associated stimulatory G-protein (Gs).[6][10]
Adenylyl Cyclase Stimulation: The activated α-subunit of the Gs protein stimulates the enzyme adenylyl cyclase.[8][10]
cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).[6][8]
Protein Kinase A (PKA) Activation: The increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA).[6][10]
Phosphorylation of Downstream Targets: PKA then phosphorylates several downstream targets, leading to a decrease in intracellular calcium concentrations and inactivation of myosin light-chain kinase (MLCK).[6] This ultimately results in the relaxation of the smooth muscle.[6][11]
Caption: β2-Adrenergic Receptor Signaling Pathway
cAMP-Independent Mechanisms
While the cAMP-PKA pathway is the primary mechanism, there is evidence to suggest that β2-adrenergic agonists can also induce smooth muscle relaxation through cAMP-independent pathways.[12] One such mechanism involves the direct activation of large-conductance, calcium-activated potassium channels (MaxiK channels) by the Gsα subunit, leading to hyperpolarization of the cell membrane and subsequent relaxation.[12]
Experimental Investigation of Quinterenol Sulfate's Effects
To quantitatively assess the physiological effects of quinterenol sulfate on tracheal smooth muscle, in vitro organ bath studies are the gold standard.[13][14][15] This section provides a detailed protocol for such an investigation.
Experimental Workflow
The overall workflow for an in vitro tracheal ring study involves tissue isolation, mounting in an organ bath, equilibration, induction of contraction, and then the cumulative addition of the relaxant agent to determine its potency and efficacy.
Caption: In Vitro Tracheal Ring Experimental Workflow
Detailed Experimental Protocol
This protocol is adapted from established methodologies for studying tracheal smooth muscle relaxation.[13][14][16]
Methacholine or other contractile agent (e.g., histamine)
Quinterenol sulfate
Isometric force transducer and data acquisition system
Organ bath system with temperature control
Procedure:
Tissue Preparation:
Humanely euthanize the experimental animal (e.g., guinea pig, rat) according to approved institutional guidelines.
Carefully dissect the trachea and place it in ice-cold KH solution.[16]
Clean the trachea of adhering connective tissue and cut it into rings of approximately 5 mm in length.[14]
Mounting:
Suspend each tracheal ring between two L-shaped stainless-steel hooks in an organ bath containing KH solution maintained at 37°C and continuously bubbled with carbogen gas.[16]
Connect the upper hook to an isometric force transducer.
Equilibration:
Allow the tissue to equilibrate for at least 60 minutes under a resting tension of 0.5-1.0 g, with washes of fresh KH solution every 15-20 minutes.[16]
Viability Check and Pre-contraction:
Assess the viability of the tissue by inducing a contraction with a high concentration of a contractile agent (e.g., 10⁻⁶ M methacholine).[17]
Once a stable contraction plateau is reached, wash the tissue and allow it to return to baseline.
Induce a submaximal, sustained contraction with a predetermined concentration of the contractile agent. This will serve as the baseline against which relaxation is measured.
Cumulative Concentration-Response Curve:
Once the contraction is stable, add quinterenol sulfate to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 10⁻⁹ M to 10⁻⁴ M).
Allow the tissue to reach a stable response at each concentration before adding the next.
Data Analysis:
Record the changes in tension throughout the experiment.
Express the relaxation at each concentration of quinterenol sulfate as a percentage of the pre-induced contraction.
Plot the percentage of relaxation against the logarithm of the quinterenol sulfate concentration to generate a dose-response curve.
From this curve, calculate the EC50 (the concentration of agonist that produces 50% of the maximal response) and the Emax (the maximal relaxation).
Expected Outcomes and Data Interpretation
The expected outcome of the experiment described above is a dose-dependent relaxation of the pre-contracted tracheal smooth muscle in response to quinterenol sulfate. The resulting sigmoidal dose-response curve allows for the determination of key pharmacological parameters.
Illustrative Quantitative Data for β2-Adrenergic Agonists:
Compound
Class
Potency (pD2 or pEC50)
Efficacy (Maximal Relaxation %)
Salbutamol
SABA
6.15 ± 0.21
~100%
Salmeterol
LABA
6.00 ± 0.19
~100%
RP 58802
β2-agonist
6.56 ± 0.12
~100%
Data adapted from a study on human isolated bronchial smooth muscle.[18]
A lower EC50 value indicates higher potency. The efficacy (Emax) reflects the maximum ability of the drug to induce a response.
Potential Adverse Effects
It is important to note that while β2-adrenergic agonists are effective bronchodilators, they can have adverse effects, particularly at higher doses or with systemic administration.[4][6] These can include tachycardia, tremors, and in rare cases, more severe cardiovascular events.[6]
Conclusion
Quinterenol sulfate, as a β2-adrenergic agonist, exerts its primary physiological effect on tracheal smooth muscle by inducing relaxation and subsequent bronchodilation. This is achieved predominantly through the canonical β2-adrenergic receptor signaling pathway involving Gs protein activation, increased cAMP production, and PKA-mediated phosphorylation of downstream targets. In vitro organ bath studies provide a robust and reliable method for quantifying the potency and efficacy of quinterenol sulfate and for comparing its pharmacological profile to other bronchodilators. A thorough understanding of its mechanism of action and a standardized approach to its experimental investigation are crucial for its continued development and application in the treatment of respiratory diseases.
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sympathomimetic profile and receptor selectivity of quinterenol sulfate
An In-Depth Technical Guide to the Sympathomimetic Profile and Receptor Selectivity of Quinterenol Sulfate Abstract This technical guide provides a comprehensive analysis of the sympathomimetic drug, quinterenol sulfate,...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Sympathomimetic Profile and Receptor Selectivity of Quinterenol Sulfate
Abstract
This technical guide provides a comprehensive analysis of the sympathomimetic drug, quinterenol sulfate, with a primary focus on its adrenergic receptor selectivity and resulting physiological effects. As direct-acting sympathomimetics exert their effects by binding to specific adrenoceptors, understanding the precise affinity and efficacy at each receptor subtype is paramount for predicting therapeutic outcomes and potential side effects.[1] This document details the requisite experimental methodologies for a full characterization of quinterenol sulfate, including radioligand binding assays to determine receptor affinity and functional assays to quantify agonist-induced cellular responses. We present detailed, field-proven protocols and illustrate the interpretation of resulting data through structured tables. Furthermore, this guide visualizes the underlying molecular signaling pathways and experimental workflows using Graphviz diagrams, providing an authoritative resource for researchers, scientists, and drug development professionals in the field of adrenergic pharmacology.
Introduction to Sympathomimetics and Adrenergic Signaling
Sympathomimetic drugs are a class of compounds that mimic the effects of endogenous agonists of the sympathetic nervous system (SNS), namely the catecholamines: epinephrine, norepinephrine, and dopamine.[1] The SNS is responsible for the "fight-or-flight" response, which mobilizes the body's resources for immediate action, leading to effects such as increased heart rate, bronchodilation, and energy mobilization.[2]
These drugs exert their effects by interacting with adrenergic receptors (adrenoceptors), which are G-protein coupled receptors (GPCRs) expressed on a wide variety of cell types throughout the body.[3] Adrenoceptors are broadly classified into two main types, alpha (α) and beta (β), which are further divided into several subtypes: α1 (α1A, α1B, α1D), α2 (α2A, α2B, α2C), β1, β2, and β3.[3] Each subtype is coupled to a distinct G-protein and initiates a specific intracellular signaling cascade upon activation:
α1-receptors typically couple to Gq, activating phospholipase C, which leads to an increase in intracellular calcium (Ca2+) and smooth muscle contraction.[2]
α2-receptors couple to Gi, which inhibits adenylyl cyclase, leading to a decrease in cyclic adenosine monophosphate (cAMP) and reduced neurotransmitter release.[2]
β-receptors (β1, β2, β3) all couple to Gs, which stimulates adenylyl cyclase, resulting in an increase in intracellular cAMP.[2] This cascade is particularly important for smooth muscle relaxation (e.g., in the bronchi) and cardiac muscle contraction.[4]
The clinical utility of a sympathomimetic drug is defined by its receptor selectivity. A highly selective agent, such as a β2-agonist, can be targeted to the airways to produce bronchodilation for the treatment of asthma or COPD, while minimizing off-target cardiac effects that would be mediated by β1-receptors.[5][6]
Quinterenol Sulfate: An Overview
Quinterenol, also known as quinprenaline, is a sympathomimetic agent belonging to the β-adrenergic agonist class of drugs.[7] Its chemical structure features a quinoline ring system and a secondary amine, which are common motifs in adrenergic ligands.[8] The "sulfate" designation indicates that the compound is formulated as a salt with sulfuric acid, a common practice to improve the stability and solubility of pharmaceutical agents.[7] Based on its structural similarity to other β2-agonists like isoproterenol, quinterenol is predicted to function primarily as a direct-acting agonist at β-adrenergic receptors.[1][9] Its primary therapeutic application has been as a bronchodilator for respiratory conditions.[10]
The selectivity of a ligand like quinterenol sulfate is a composite of its binding affinity and its functional efficacy at different receptors.[11]
Affinity (Ki or Kd): This measures the strength of the binding interaction between the drug and the receptor. It is typically expressed as the dissociation constant (Kd) or the inhibition constant (Ki), where a lower value signifies a higher binding affinity. Affinity is determined through receptor binding assays.[12]
Efficacy (Emax) and Potency (EC50): Efficacy describes the maximum biological response a drug can produce upon binding to a receptor. Potency refers to the concentration of the drug required to produce 50% of its maximal effect (EC50). These parameters are determined through functional assays that measure a downstream cellular response, such as cAMP production.[11]
A truly selective agonist will exhibit both high affinity (low Ki) and high potency/efficacy (low EC50/high Emax) at its target receptor subtype, with significantly lower affinity and potency at other subtypes.[11]
Elucidating the Receptor Selectivity Profile of Quinterenol Sulfate: Experimental Methodologies
To rigorously define the sympathomimetic profile of quinterenol sulfate, a panel of in vitro assays must be performed. The following protocols represent a self-validating system, where binding affinity data is correlated with functional activity.
This protocol describes a competitive binding assay to determine the inhibition constant (Ki) of quinterenol sulfate for various human adrenergic receptor subtypes (e.g., β1, β2, α1A, α2A) expressed in a stable cell line (e.g., CHO or HEK-293 cells).
Workflow for Radioligand Competitive Binding Assay
Caption: Workflow for determining Ki of Quinterenol Sulfate.
Step-by-Step Protocol:
Membrane Preparation:
Culture Chinese Hamster Ovary (CHO) cells stably expressing the human adrenergic receptor of interest (e.g., ADRB2).
Harvest cells and homogenize in ice-cold assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).
Centrifuge the homogenate and resuspend the resulting membrane pellet in fresh assay buffer.
Determine the protein concentration of the membrane preparation using a standard protein assay.[12]
Assay Plate Setup (96-well format):
Total Binding Wells: Add 50 µL of assay buffer, 50 µL of radioligand (e.g., [3H]-Dihydroalprenolol for β-receptors at a concentration near its Kd), and 50 µL of membrane suspension.[13]
Non-Specific Binding (NSB) Wells: Add 50 µL of a high concentration of a non-labeled competitor (e.g., 10 µM Propranolol), 50 µL of radioligand, and 50 µL of membrane suspension.[14]
Competition Wells: Add 50 µL of quinterenol sulfate at various concentrations (e.g., 10-point serial dilution), 50 µL of radioligand, and 50 µL of membrane suspension.[12]
Incubation:
Incubate the plate at a controlled temperature (e.g., 37°C) for a sufficient time to reach binding equilibrium (e.g., 90 minutes).[13]
Filtration and Washing:
Terminate the binding reaction by rapid filtration through a glass fiber filter plate (e.g., GF/B) using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.[13]
Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound ligand.
Detection and Analysis:
Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity (in Counts Per Minute, CPM) using a microplate scintillation counter.[15]
Calculate the specific binding for each well: Specific Binding = Total Binding (CPM) - NSB (CPM).
Plot the specific binding as a function of the logarithm of the quinterenol sulfate concentration.
Use non-linear regression analysis to fit the data to a one-site competition model and determine the IC50 value (the concentration of quinterenol sulfate that inhibits 50% of specific radioligand binding).
Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[12]
Functional Assays: Determining Potency (EC50) and Efficacy (Emax)
This protocol describes a method to measure the functional consequence of receptor binding, specifically the accumulation of cAMP following stimulation of Gs-coupled receptors (all β-receptor subtypes).
Quinterenol sulfate binds to the extracellular domain of the β2-adrenergic receptor.
[10]2. This induces a conformational change in the receptor, activating the associated heterotrimeric Gs protein.
[2]3. The Gαs subunit dissociates and activates adenylyl cyclase, an enzyme embedded in the plasma membrane.
[16]4. Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP).
[10]5. cAMP acts as a second messenger, binding to and activating Protein Kinase A (PKA).
[17]6. Activated PKA phosphorylates various intracellular proteins, including myosin light chain kinase in smooth muscle cells.
[17]7. This phosphorylation cascade ultimately leads to the relaxation of airway smooth muscle, resulting in bronchodilation.
[4]
Conclusion
The sympathomimetic profile of quinterenol sulfate is defined by its high selectivity and efficacy as a β2-adrenergic receptor agonist. This guide outlines the essential, self-validating experimental framework required to establish this profile with scientific rigor. By employing a combination of radioligand binding assays to determine affinity (Ki) and cellular functional assays to measure potency (EC50) and efficacy (Emax), researchers can precisely characterize the interaction of quinterenol sulfate with the complete panel of adrenergic receptors. The resulting data, demonstrating preferential and potent activation of the β2 subtype, provides a clear mechanistic basis for its therapeutic use as a bronchodilator while also predicting a favorable side-effect profile due to minimal interaction with β1 and α-adrenergic receptors. The methodologies and principles detailed herein serve as a foundational guide for the comprehensive evaluation of novel sympathomimetic agents.
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Charlton, S. J., & Gherbi, K. (2021). The selectivity of α‐adrenoceptor agonists for the human α1A, α1B, and α1D‐adrenoceptors. British Journal of Pharmacology, 178(22), 4449-4464. Retrieved from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHQFYRK_6B3euQ4FDuoZxS-gvq1CE4ner5Y2cNmOl5C4tifPfmr_Eo6Oh3vNHNMJBJdJcfVcL3SqYH6vA8mqI8Y90TTzZLFUMQUSYaMHRgw5obBjbd4p28YRnBpb60XnKy4Z4sRDD-tupH9kg==
Application Note & Protocol: Preparation of Quinterenol Sulfate Stock Solutions for In Vitro Assays
Abstract Quinterenol is a selective β2-adrenergic receptor (β2-AR) agonist used in research to investigate the physiological and pathological roles of β2-AR signaling pathways, which are implicated in processes ranging f...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
Quinterenol is a selective β2-adrenergic receptor (β2-AR) agonist used in research to investigate the physiological and pathological roles of β2-AR signaling pathways, which are implicated in processes ranging from cardiovascular modulation to tumorigenesis.[1] The accuracy and reproducibility of in vitro studies involving quinterenol are fundamentally dependent on the precise preparation of stock solutions. This document provides a comprehensive, field-proven protocol for the preparation, validation, and storage of quinterenol sulfate stock solutions. It outlines the critical physicochemical properties of the compound, explains the scientific rationale behind each step of the protocol, and offers detailed methodologies for creating stable, high-concentration primary stocks and subsequent working solutions for cell-based assays.
Quinterenol Sulfate: Physicochemical Properties & Mechanism of Action
Compound Characteristics
Quinterenol sulfate is the hemisulfate salt form of quinterenol, often supplied as a solid powder.[2] Understanding its fundamental properties is a prerequisite for designing a robust preparation protocol.
Table 1: Physicochemical Properties of Quinterenol Sulfate
Mechanism of Action: β2-Adrenergic Receptor (β2-AR) Signaling
Quinterenol selectively binds to and activates the β2-AR, a G protein-coupled receptor (GPCR). In the canonical signaling pathway, this activation stimulates the Gαs subunit of the associated G protein, which in turn activates adenylyl cyclase (AC).[7] AC catalyzes the conversion of ATP to cyclic AMP (cAMP), a crucial second messenger that activates Protein Kinase A (PKA).[7][8] PKA then phosphorylates various downstream targets, leading to a cellular response. Recent studies have highlighted the complexity of this pathway, showing that β2-AR can also couple to Gi proteins and that its signaling is involved in diverse processes such as cell proliferation and immune response modulation.[1][8][9]
Caption: Workflow for preparing final working solutions from a primary stock.
Step-by-Step Methodology
Thaw Primary Stock: Remove one aliquot of the 10 mM primary stock from the -80°C freezer and thaw it completely at room temperature.
Prepare Intermediate Dilution (Recommended):
In a sterile tube, dilute the 10 mM stock 1:100 in sterile, serum-free cell culture medium to create a 100 µM intermediate stock solution. (e.g., add 2 µL of 10 mM stock to 198 µL of medium).
Vortex gently to mix.
Scientist's Note (Rationale): This two-step dilution process is crucial for two reasons. First, it increases the accuracy of the final dilution. Second, it minimizes the final concentration of DMSO in the cell culture, as high concentrations of DMSO can be cytotoxic or induce off-target effects. [10]Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5%.
[10]
Prepare Final Working Solution:
Dilute the 100 µM intermediate stock to the desired final concentration directly in the final volume of cell culture medium.
Example for a 1 µM final concentration in 2 mL: Add 20 µL of the 100 µM intermediate stock to 1980 µL of complete (serum-containing) cell culture medium.
Mix thoroughly by gentle pipetting or inverting.
Prepare Vehicle Control:
It is imperative to include a vehicle control in all experiments.
Prepare a mock treatment by adding the same final concentration of DMSO to the cell culture medium as is present in the highest concentration of the drug treatment. For the example above, the final DMSO concentration would be 0.01%, which is well below the cytotoxic threshold for most cell lines.
References
Title: β2-adrenergic receptor signaling promotes neuroblastoma cell proliferation by activating autophagy - PMC
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Title: β2-Adrenergic Receptor Enhances the Alternatively Activated Macrophages and Promotes Biliary Injuries Caused by Helminth Infection - Frontiers
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Source: National Center for Biotechnology Information
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Title: Recent Advances in Cardiac β2-Adrenergic Signal Transduction
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Application Notes & Protocols: Utilizing Quinterenol Sulfate in cAMP Accumulation and Signaling Assays
Introduction: Quinterenol Sulfate and the cAMP Signaling Cascade Quinterenol sulfate is a β-adrenergic receptor agonist with bronchodilator properties.[1] As a member of the quinoline class of compounds, its primary mech...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Quinterenol Sulfate and the cAMP Signaling Cascade
Quinterenol sulfate is a β-adrenergic receptor agonist with bronchodilator properties.[1] As a member of the quinoline class of compounds, its primary mechanism of action involves the activation of β-adrenergic receptors, which are canonical G-protein coupled receptors (GPCRs).[2][3][4] Specifically, Quinterenol targets β-receptors, which are predominantly coupled to the stimulatory G-protein, Gs.[5][6] Upon agonist binding, the Gs alpha subunit activates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP into the ubiquitous second messenger, cyclic adenosine monophosphate (cAMP).[7][8]
This elevation in intracellular cAMP initiates a signaling cascade with broad physiological implications.[9] A key downstream effector of cAMP is Protein Kinase A (PKA), which, upon activation, phosphorylates a multitude of cellular substrates, including transcription factors like the cAMP response element-binding protein (CREB).[10][11] Phosphorylated CREB translocates to the nucleus and binds to cAMP response elements (CREs) in the promoter regions of target genes, thereby modulating their transcription.[12][13]
Given its role in stimulating cAMP production, Quinterenol sulfate serves as a valuable pharmacological tool for researchers studying β-adrenergic receptor signaling, GPCR function, and the downstream consequences of cAMP accumulation. These application notes provide detailed protocols for utilizing Quinterenol sulfate in two key experimental paradigms: direct measurement of cAMP accumulation and assessment of downstream CREB-mediated gene transcription.
Part 1: Direct Quantification of cAMP Accumulation
The most direct method to assess the activity of Quinterenol sulfate is to measure the resultant increase in intracellular cAMP. Homogeneous Time-Resolved Fluorescence (HTRF) and LANCE® (Lanthanide-based FRET) assays are robust, high-throughput methods for this purpose.[14][15]
Principle of Competitive Immunoassay for cAMP Detection
These assays are typically competitive immunoassays.[8] In this format, cAMP produced by the cells competes with a labeled cAMP tracer (e.g., d2-labeled cAMP or Eu-cAMP) for binding to a specific anti-cAMP antibody that is also labeled with a fluorophore (e.g., a cryptate or a ULight™ dye).[15][16] When the antibody is bound to the labeled cAMP tracer, the two fluorophores are in close proximity, resulting in a high Förster Resonance Energy Transfer (FRET) signal. As Quinterenol sulfate stimulates cellular cAMP production, the unlabeled cellular cAMP displaces the labeled tracer from the antibody, leading to a decrease in the FRET signal. This decrease is inversely proportional to the concentration of intracellular cAMP.[7][14]
Visualizing the cAMP Signaling Pathway
The following diagram illustrates the signaling cascade initiated by Quinterenol sulfate, leading to the production of cAMP.
Caption: Quinterenol sulfate activation of the β-adrenergic receptor and subsequent cAMP production.
This protocol provides a generalized framework. Specific reagent volumes and incubation times should be optimized based on the cell type and the manufacturer's instructions for the chosen cAMP assay kit.[17][18]
Materials:
Cell line expressing the β-adrenergic receptor of interest (e.g., CHO-K1, HEK293)
Stimulation buffer (e.g., HBSS with 5 mM HEPES)[17]
3-isobutyl-1-methylxanthine (IBMX), a phosphodiesterase inhibitor[14]
HTRF cAMP assay kit (e.g., from Revvity, Cisbio)
White, low-volume 384-well assay plates
HTRF-compatible microplate reader
Procedure:
Cell Preparation:
The day before the assay, seed cells into a 384-well plate at a predetermined optimal density (e.g., 1,000-10,000 cells/well) and incubate overnight.[14][19]
Compound Preparation:
Prepare a stock solution of Quinterenol sulfate in an appropriate solvent (e.g., water or DMSO).
Perform serial dilutions of Quinterenol sulfate in stimulation buffer to create a dose-response curve. A typical concentration range to test would be from 1 nM to 100 µM.
Cell Stimulation:
Carefully remove the culture medium from the wells.
Add the stimulation buffer containing 0.5 mM IBMX to the cells and incubate for 30 minutes at 37°C.[20] IBMX is included to prevent the degradation of cAMP by phosphodiesterases, thus amplifying the signal.
Add the various concentrations of Quinterenol sulfate to the appropriate wells. Include a vehicle control (stimulation buffer with IBMX only).
Incubate for the optimized stimulation time (typically 15-30 minutes) at 37°C.[17][19]
cAMP Detection:
Following the manufacturer's protocol, add the HTRF detection reagents (e.g., Eu-cAMP tracer and ULight-anti-cAMP) to each well.[15][20] This step typically also lyses the cells.
Incubate the plate at room temperature for 60 minutes to allow the immunoassay to reach equilibrium.[20]
Data Acquisition and Analysis:
Read the plate on an HTRF-compatible microplate reader, measuring the fluorescence emission at both 620 nm (donor) and 665 nm (acceptor).[8]
Calculate the HTRF ratio (665 nm / 620 nm) and normalize the data to the vehicle control.
Plot the normalized data against the log of the Quinterenol sulfate concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.[15]
Data Summary Table:
Parameter
Description
EC50
The concentration of Quinterenol sulfate that produces 50% of the maximal cAMP accumulation.
Emax
The maximum level of cAMP accumulation achieved with Quinterenol sulfate.
Hill Slope
The steepness of the dose-response curve.
Part 2: Downstream Signaling - CRE-Luciferase Reporter Gene Assay
To investigate the functional consequences of cAMP accumulation, a CRE-luciferase reporter gene assay can be employed.[21] This assay measures the transcriptional activation of genes containing cAMP response elements in their promoters.[22]
Principle of the CRE-Luciferase Reporter Assay
Cells are transiently or stably transfected with a reporter plasmid containing a firefly luciferase gene under the control of a promoter with multiple copies of the CRE.[23][24] When intracellular cAMP levels rise due to Quinterenol sulfate stimulation, the subsequent activation and phosphorylation of CREB lead to its binding to the CREs on the reporter plasmid. This drives the expression of the luciferase enzyme. The amount of light produced upon the addition of a luciferase substrate is proportional to the level of CRE-mediated gene transcription.[13] A co-transfected plasmid expressing Renilla luciferase under a constitutive promoter is often used as an internal control to normalize for transfection efficiency and cell viability.[23]
Visualizing the CRE-Luciferase Assay Workflow
The following diagram outlines the key steps in performing a CRE-luciferase reporter gene assay.
Caption: Workflow for a dual-luciferase CRE reporter gene assay.
Dual-luciferase reporter assay system (e.g., from Promega)
White, clear-bottom 96-well plates
Luminometer
Procedure:
Cell Seeding and Transfection:
One day prior to transfection, seed cells into a 96-well plate at a density that will result in 70-90% confluency on the day of transfection.[23]
Co-transfect the cells with the CRE-luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's protocol.[25]
Cell Stimulation:
Approximately 24 hours post-transfection, replace the medium with fresh medium containing serial dilutions of Quinterenol sulfate.[23] Include a vehicle control.
Incubate the cells for an optimized period (typically 4-6 hours) to allow for gene transcription and protein expression.[24]
Luciferase Assay:
Remove the medium and lyse the cells according to the dual-luciferase assay kit's instructions.
Transfer the cell lysate to a white, opaque 96-well plate.
Add the firefly luciferase substrate to all wells and measure the luminescence using a luminometer.[23]
Add the Stop & Glo® reagent, which quenches the firefly luciferase reaction and activates the Renilla luciferase, and measure the luminescence again.[23]
Data Analysis:
For each well, calculate the ratio of firefly luciferase activity to Renilla luciferase activity to normalize the data.
Calculate the fold induction by dividing the normalized luciferase activity of the Quinterenol-treated wells by the normalized activity of the vehicle control wells.
Plot the fold induction against the log of the Quinterenol sulfate concentration and fit the data to a four-parameter logistic equation to determine the EC50.
Data Summary Table:
Parameter
Description
EC50
The concentration of Quinterenol sulfate that produces 50% of the maximal luciferase reporter gene expression.
Maximal Fold Induction
The highest level of reporter gene expression achieved with Quinterenol sulfate compared to the basal level.
Z'-factor
A statistical parameter to assess the quality and robustness of the assay for high-throughput screening.[25]
Conclusion
Quinterenol sulfate is a potent tool for the in vitro study of β-adrenergic receptor-mediated signaling. The protocols outlined in these application notes provide robust and reliable methods for quantifying both the immediate second messenger response (cAMP accumulation) and the downstream transcriptional consequences (CRE-mediated gene expression). By carefully optimizing assay conditions and utilizing appropriate controls, researchers can effectively characterize the pharmacological properties of Quinterenol sulfate and other modulators of the cAMP signaling pathway.
References
Revvity. (n.d.). HTRF cAMP Gi Detection Kit, 1,000 Assay Points.
Berthold Technologies. (n.d.). HTRF® Assays.
Thermo Fisher Scientific. (n.d.). Performing Cyclic AMP hTRF Screening Assays with the Thermo Scientific Varioskan LUX Multimode Reader.
PerkinElmer. (n.d.). LANCE Ultra cAMP: A New TR-FRET cAMP Assay for Gs- and Gi-Coupled Receptors.
Bio-protocol. (2017).
Molecular Devices. (n.d.). Detect GPCR activity with the cAMP-Gs HiRange HTRF Assay.
Walker, J. K., & DeFea, K. A. (2014). Using reporter gene technologies to detect changes in cAMP as a result of GPCR activation. Methods in molecular biology (Clifton, N.J.), 1175, 133–143.
Thomas, P., & Post, S. R. (1996). Long-term agonist exposure induces upregulation of beta 3-adrenergic receptor expression via multiple cAMP response elements.
Liu, D., Huang, J., He, M., Liu, Y., & Yang, B. (2020). Sinigrin Enhanced Antiasthmatic Effects of Beta Adrenergic Receptors Agonists by Regulating cAMP-Mediated Pathways. Frontiers in pharmacology, 11, 649.
Hill, S. J., & Baker, J. G. (2015). Increasing the flexibility of the LANCE cAMP detection kit. MethodsX, 2, 20–25.
Revvity. (n.d.). LANCE Ultra cAMP Assay development guidelines.
Paradis, J. S., et al. (2021). β-agonist profiling reveals biased signalling phenotypes for the β2-adrenergic receptor with possible implications for the treatment of asthma. British journal of pharmacology, 178(21), 4227–4246.
Revvity. (n.d.). Measuring performance of an automated and miniaturized LANCE Ultra cAMP assay for the G -coupled 5-HT receptor.
Cicko, S., et al. (2018). Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases. Frontiers in pharmacology, 9, 141.
Insel, P. A., & Wilderman, A. (2000). beta-adrenergic receptor/cAMP-mediated signaling and apoptosis of S49 lymphoma cells. Journal of pharmacological and experimental therapeutics, 295(2), 439–447.
Wang, H., et al. (2007). Optimization of a cAMP response element signal pathway reporter system. The journal of neuroscience methods, 165(2), 263–271.
Promega Corporation. (n.d.). Luciferase Reporter Assay for Deciphering GPCR Pathways.
ResearchGate. (n.d.). Principle of cAMP responsive element (CRE) luciferase screening assay.
National Center for Biotechnology Information. (n.d.). Quinterenol Sulfate. PubChem Compound Database. Retrieved from [Link]
Li, Z., et al. (2013).
National Oceanic and Atmospheric Administration. (n.d.). QUINOLINE SULFATE. CAMEO Chemicals.
Baker, J. G. (2010). The selectivity of β-adrenoceptor agonists at human β1-, β2- and β3-adrenoceptors. British journal of pharmacology, 160(5), 1048–1061.
Apperley, G. H., Daly, M. J., & Levy, G. P. (1976). Selectivity of beta-adrenoceptor agonists and antagonists on bronchial, skeletal, vascular and cardiac muscle in the anaesthetized cat. British journal of pharmacology, 57(2), 235–246.
LGC Standards. (n.d.). quinine sulfate | CAS 207671-44-1.
PubChem. (n.d.). In vitro pharmacology of ambroxol: Potential serotonergic sites of action.
PubChem. (n.d.). Network Pharmacology and In vitro Experimental Verification to Explore the Mechanism of Chaiqin Qingning Capsule in the Treatment of Pain.
PubChem. (n.d.). Protective Effect of Tocotrienol on In Vitro and In Vivo Models of Parkinson's Disease.
PubChem. (n.d.). In Vitro and In Vivo Antitumor Activity of Indolo[2,3- b] Quinolines, Natural Product Analogs from Neocryptolepine Alkaloid.
National Center for Biotechnology Information. (2014). Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565–1574.
Shen, W., & Li, L. (1999). Pregnenolone sulfate block of GABAA receptors: mechanism and involvement of a residue in the M2 region of the α subunit. The Journal of physiology, 519 Pt 1(Pt 1), 73–87.
Solomon, V. R., et al. (2007). Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Bioorganic & medicinal chemistry letters, 17(12), 3306–3309.
Cazzola, M., et al. (2010). Beta-Adrenergic Agonists. Pharmaceuticals (Basel, Switzerland), 3(4), 1016–1049.
Application Notes and Protocols for Quinterenol Sulfate in Cell Culture
Introduction: Quinterenol Sulfate as a Beta-2 Adrenergic Receptor Agonist Quinterenol sulfate is a beta-2 adrenergic receptor (β2-AR) agonist. β2-ARs are a class of G-protein coupled receptors (GPCRs) that are crucial in...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Quinterenol Sulfate as a Beta-2 Adrenergic Receptor Agonist
Quinterenol sulfate is a beta-2 adrenergic receptor (β2-AR) agonist. β2-ARs are a class of G-protein coupled receptors (GPCRs) that are crucial in regulating a wide range of physiological responses in various tissues. When activated by a ligand such as quinterenol, the receptor initiates a signaling cascade that primarily involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP)[1]. This signaling pathway can influence numerous cellular processes, including proliferation, apoptosis, and mitochondrial biogenesis[1][2].
These application notes provide a comprehensive guide for researchers utilizing quinterenol sulfate in cell culture experiments. The protocols and guidelines presented herein are based on the established principles of β2-AR pharmacology and are intended to serve as a robust starting point for experimental design and optimization.
Mechanism of Action: The β2-Adrenergic Signaling Pathway
The binding of quinterenol sulfate to the β2-AR on the cell surface triggers a conformational change in the receptor. This change facilitates the coupling of the receptor to a stimulatory G protein (Gs). The activated Gs protein, in turn, stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cAMP[3]. The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA), which then phosphorylates various downstream target proteins, leading to the cellular response.
A notable downstream effect of β2-AR stimulation in certain cell types, such as keratinocytes, is the modulation of nitric oxide synthase (NOS) activity, which can impact cell proliferation[1].
Caption: General Experimental Workflow.
Concentration Guidelines
Due to the limited availability of specific data for quinterenol sulfate, the following concentration ranges are suggested as a starting point for dose-response studies. These are based on typical concentrations used for other potent β2-AR agonists in cell culture.[2][4]
Concentration Range
Rationale
1 nM - 100 nM
Initial screening range to identify the minimal effective concentration. Many potent β2-AR agonists show activity in this range.
100 nM - 10 µM
A broader range to establish a full dose-response curve and determine the EC50 (half-maximal effective concentration).
> 10 µM
May be necessary for some cell lines or to observe specific effects, but caution should be exercised due to potential off-target effects and cytotoxicity at higher concentrations.
It is strongly recommended to perform a cytotoxicity assay (e.g., MTT or LDH assay) in parallel with the initial dose-response experiments to rule out any confounding effects of cell death on the observed results.
Self-Validating Systems and Key Considerations
To ensure the trustworthiness and reproducibility of your results, incorporate the following controls and considerations into your experimental design:
Positive Control: Use a well-characterized β2-AR agonist, such as isoproterenol or salbutamol, as a positive control to confirm that the cellular system is responsive to β2-AR stimulation.
Antagonist Control: To confirm that the observed effects of quinterenol sulfate are mediated through the β2-AR, pre-treat cells with a β2-AR antagonist (e.g., ICI-118,551) before adding quinterenol sulfate. The antagonist should block the effects of quinterenol.
Vehicle Control: Always include a vehicle control to account for any effects of the solvent on the cells.
Cell Line Considerations: The expression level of β2-AR can vary significantly between cell lines. It is advisable to use a cell line known to express functional β2-ARs, such as HEK293 cells stably expressing the receptor, or to verify receptor expression in your cell line of choice.[3][5]
Serum Effects: Components in serum can sometimes interfere with the activity of test compounds. Consider performing experiments in serum-free or reduced-serum medium, if compatible with your cell line.
Troubleshooting
Issue
Possible Cause
Solution
No cellular response
Low or no β2-AR expression in the cell line.
Verify β2-AR expression via qPCR, Western blot, or by using a positive control agonist.
Inactive compound.
Check the storage and handling of the quinterenol sulfate stock solution. Test a fresh aliquot.
Inappropriate concentration range.
Test a broader range of concentrations, including higher concentrations.
High variability between replicates
Inconsistent cell seeding density.
Ensure a homogenous single-cell suspension before seeding and use precise pipetting techniques.
Edge effects in multi-well plates.
Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
Unexpected cytotoxicity
High concentration of the compound or solvent.
Perform a cytotoxicity assay to determine the non-toxic concentration range.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, September 22).
HiTSeeker beta-2 adrenergic receptor Cell Line - Innoprot. (n.d.).
Safety Data Sheet - Fisher Scientific. (2015, June 17).
The β2-Adrenoceptor Agonist Formoterol Stimulates Mitochondrial Biogenesis - PMC. (n.d.).
The β2-adrenergic receptor in the apical membrane of intestinal enterocytes senses sugars to stimulate glucose uptake from the gut - Frontiers. (n.d.).
Safety Data Sheet - Buchler GmbH. (2025, April 15).
Safety data sheet - Caesar & Loretz GmbH. (2023, March 8).
Beta-adrenergic Receptor Agonists and Antagonists Protect Retinal Cells in Culture by Different Mechanisms | IOVS. (2003, May 15).
solubilization techniques for quinterenol sulfate in DMSO vs aqueous buffers
Application Note & Protocol Topic: Advanced Solubilization Techniques for Quinterenol Sulfate: A Comparative Guide to DMSO and Aqueous Buffer Systems Audience: Researchers, scientists, and drug development professionals....
Author: BenchChem Technical Support Team. Date: April 2026
Application Note & Protocol
Topic: Advanced Solubilization Techniques for Quinterenol Sulfate: A Comparative Guide to DMSO and Aqueous Buffer Systems
Audience: Researchers, scientists, and drug development professionals.
Abstract
Quinterenol sulfate, a beta-adrenergic agonist, is a compound of significant interest in pharmacological research. However, like many drug candidates, its utility in experimental systems is fundamentally dependent on its successful and reproducible solubilization. As a sulfate salt, it possesses properties that present both opportunities and challenges for dissolution. This application note provides a comprehensive guide to solubilizing quinterenol sulfate, contrasting the use of Dimethyl Sulfoxide (DMSO) for creating high-concentration stock solutions with the necessary transition to aqueous buffers for biologically relevant assays. We delve into the physicochemical rationale behind solvent selection, provide validated, step-by-step protocols for solution preparation, and offer troubleshooting advice to prevent common pitfalls such as compound precipitation.
Introduction: The Solubility Challenge of Quinterenol Sulfate
Quinterenol is a beta-adrenergic agonist investigated for its bronchodilator properties. It is commonly supplied as a sulfate salt to improve its handling and, typically, its aqueous solubility.[1] However, achieving a stable, homogenous solution, particularly at the concentrations required for dose-response studies, remains a critical first step for any in vitro or in vivo experiment.
The process is not merely about dissolving the powder; it's about creating solutions that are stable, accurate, and compatible with sensitive biological systems. The choice of solvent dictates the maximum achievable stock concentration, the stability of the compound in storage, and the method of dilution required to prepare final working solutions in physiological media. The primary challenge arises when a compound, readily soluble in a potent organic solvent like DMSO, is introduced into an aqueous buffer, creating a risk of precipitation or "crashing out." This guide provides the foundational knowledge and practical protocols to navigate this challenge effectively.
Physicochemical Properties
A clear understanding of the compound's basic properties is essential for accurate solution preparation.
The selection of a solvent system is a strategic choice based on a trade-off between solubilizing power and biological compatibility. For compounds like quinterenol sulfate, a two-solvent strategy is the industry standard: a high-concentration primary stock in an organic solvent, followed by dilution into an aqueous buffer for the final application.
DMSO: The Gold Standard for Primary Stock Solutions
Dimethyl Sulfoxide (DMSO) is a highly polar, aprotic organic solvent with an exceptional ability to dissolve a vast range of chemical entities, making it an indispensable tool in drug discovery.[3][4][5]
Expertise & Causality: Why is DMSO so effective? Its high dielectric constant and ability to act as both a hydrogen bond acceptor and a disruptor of intermolecular forces in crystalline solids allow it to effectively solvate a wide array of molecules. For quinterenol sulfate, DMSO can readily overcome the lattice energy of the salt crystal.
Trustworthiness & Limitations: While powerful, DMSO is not inert.
Cytotoxicity: In most cell-based assays, the final concentration of DMSO should be kept below 0.5%, with <0.1% being preferable, to avoid solvent-induced artifacts or cell death.[6][7] A vehicle control (media with the same final DMSO concentration) is mandatory.
Hygroscopicity: DMSO readily absorbs water from the atmosphere. Using anhydrous, high-purity DMSO is critical, as absorbed water can decrease its solvating power and potentially promote the degradation of the dissolved compound over time.
Safety: DMSO can penetrate the skin and may carry dissolved substances with it. Always handle DMSO with appropriate personal protective equipment (PPE), including chemical-resistant gloves, in a well-ventilated area or fume hood.[3]
Aqueous Buffers: The Medium for Biological Discovery
For any biological experiment, the final solvent must be an aqueous buffer (e.g., PBS, HBSS, cell culture medium) that maintains physiological pH and osmolarity.
The Dilution Challenge: The primary hurdle is the dramatic change in solvent environment when a small volume of concentrated DMSO stock is added to a large volume of aqueous buffer. The solubility of quinterenol sulfate in this final, predominantly aqueous, solution is orders ofmagnitude lower than in pure DMSO. If the final concentration exceeds its aqueous solubility limit, the compound will precipitate, rendering the experiment invalid.
Factors Influencing Aqueous Solubility:
pH: The pH of the buffer can influence the ionization state of the compound, which in turn affects its solubility.[8]
Buffer Composition: The salts and other components within the buffer can interact with the compound, sometimes leading to the "salting-out" effect where solubility is decreased at high salt concentrations.[9]
Temperature: While most solids become more soluble at higher temperatures, some sulfate salts exhibit retrograde solubility, becoming less soluble as temperature increases.[10] It is generally advisable to prepare solutions at room temperature or 37°C, consistent with the planned experimental conditions.
Experimental Protocols
These protocols provide a validated workflow for preparing accurate and stable solutions of quinterenol sulfate.
Protocol 1: Preparation of a 10 mM Quinterenol Sulfate Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution, which is essential for minimizing the final DMSO percentage in working solutions.
Mass (mg) = 10 mmol/L × 0.001 L × 590.7 g/mol = 5.907 mg
For 1 mL of a 10 mM stock, you will need 5.91 mg of quinterenol sulfate.
Weighing: Accurately weigh 5.91 mg of quinterenol sulfate powder and transfer it to a sterile amber vial.
Expert Tip: It is often easier and more accurate to weigh a slightly larger amount (e.g., 10 mg) and adjust the volume of DMSO accordingly to achieve the desired concentration.
Solvent Addition: Using a calibrated pipette, add 1.0 mL of high-purity DMSO to the vial containing the powder.
Dissolution:
Cap the vial securely and vortex the solution vigorously for 1-2 minutes.
Visually inspect the solution against a light source to ensure all solid particles have dissolved.
Troubleshooting: If particulates remain, sonicate the vial in a water bath for 5-10 minutes or warm it gently to 37°C.[3][7] Do not overheat, as this can degrade the compound.
Storage: Once the compound is fully dissolved, the stock solution should be aliquoted into smaller, single-use volumes in sterile, light-protected tubes.[3][6] Label each aliquot clearly and store at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles.[6]
Protocol 2: Preparation of an Aqueous Working Solution (e.g., 10 µM in PBS)
This protocol details the critical dilution step from the DMSO stock into an aqueous buffer, designed to prevent precipitation.
Materials:
10 mM Quinterenol Sulfate stock solution in DMSO (from Protocol 1)
Sterile Phosphate-Buffered Saline (PBS) or other desired aqueous buffer
Technical Support Center: Stabilizing Quinterenol Sulfate in Aqueous Solutions
Welcome to the Technical Support Knowledge Base. As researchers and drug development professionals transition quinterenol sulfate from a stable, desiccated solid into aqueous experimental models, maintaining molecular in...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Knowledge Base. As researchers and drug development professionals transition quinterenol sulfate from a stable, desiccated solid into aqueous experimental models, maintaining molecular integrity becomes a critical challenge. This guide provides an authoritative, mechanistic approach to troubleshooting and preventing the degradation of quinterenol sulfate in solution.
The Chemistry of Degradation: Understanding the Causality
Quinterenol sulfate (CAS 13758-23-1) is a substituted 8-hydroxyquinoline derivative with potent bronchodilatory properties. The molecule features an 8-hydroxyquinoline core, a secondary benzylic alcohol, and an isopropylamine group[1]. While the solid powder is highly stable, dissolving it in water introduces significant thermodynamic vulnerabilities.
To effectively stabilize the compound, we must first understand the three primary pathways of its degradation:
Auto-Oxidation & Metal Chelation: 8-Hydroxyquinoline is a well-known bidentate chelator. In aqueous solutions, it rapidly complexes with trace transition metals (e.g.,
Fe3+
,
Cu2+
) present even in high-purity laboratory water. These metals act as redox catalysts, driving the auto-oxidation of the phenolic hydroxyl group. This forms highly reactive quinone imine intermediates that eventually polymerize into colored degradants.
pH-Dependent Hydrolysis: Quinterenol sulfate is known to decompose under extreme temperatures or strongly acidic conditions[2]. Conversely, at physiological or alkaline pH (pH > 7.0), the phenolic proton is lost. This deprotonation increases electron density on the quinoline ring, exponentially accelerating oxidative degradation.
Photolysis: The conjugated quinoline ring strongly absorbs UV radiation, leading to photo-induced radical cleavage of the amine side chain.
Fig 1. Mechanistic pathways of Quinterenol Sulfate degradation and targeted stabilization strategies.
Troubleshooting Guides & FAQs
Q: My 10 mM aqueous stock solution of quinterenol sulfate turned from colorless to a pale pink/brown after 48 hours. Is it still viable?A: No, the color change is a definitive indicator of oxidative degradation. The pink/brown hue is characteristic of polymerized quinone-like chromophores resulting from the oxidation of the 8-hydroxyquinoline moiety. To prevent this, solutions must be prepared in degassed buffers containing a chelating agent to sequester trace metals.
Q: What is the optimal pH for long-term aqueous stability?A: The optimal stability window is pH 4.0 to 5.0 . Maintaining a mildly acidic environment ensures the secondary amine remains protonated (sterically hindering oxidative deamination) while keeping the phenolic hydroxyl group fully protonated, which strongly resists auto-oxidation.
Q: Can I store the aqueous solution at -20°C to halt degradation?A: Yes, but with strict caveats. While the solid powder is stable at -20°C for months to years[3], freezing an unbuffered aqueous solution can cause "cryoconcentration"—a phenomenon where the solute and trace impurities concentrate in the unfrozen water pockets as ice forms, potentially accelerating localized degradation. Always use a cryoprotectant buffer or aliquot into single-use vials and flash-freeze using liquid nitrogen.
Q: Does ambient laboratory light significantly impact the solution during a standard assay?A: Yes. Quinterenol is highly photosensitive. Ambient laboratory fluorescent lighting (which emits low-level UV) can induce measurable degradation within hours. Always use actinic (amber) glassware or wrap experimental tubes in aluminum foil.
Self-Validating Experimental Protocol: Preparation of a Stabilized 10 mM Stock
This protocol is designed as a self-validating system; it incorporates internal checkpoints to ensure the structural integrity of the solution before it is used in downstream assays.
Citric Acid / Sodium Citrate buffer (10 mM, pH 4.5)
Disodium EDTA (0.01% w/v)
Argon or Nitrogen gas (High Purity)
Step-by-Step Methodology:
Buffer Optimization: Prepare the 10 mM citrate buffer at pH 4.5. Add 0.01% (w/v) Disodium EDTA.
Causality: Citrate provides a stable mildly acidic pH, while EDTA serves as a sacrificial chelator to bind trace metals, preventing them from interacting with the 8-hydroxyquinoline core.
Deoxygenation: Sparge the buffer solution with Argon or Nitrogen gas for a minimum of 15 minutes.
Causality: Displacing dissolved oxygen eliminates the primary electron acceptor required for auto-oxidation.
Dissolution: Weigh the appropriate mass of Quinterenol sulfate. Dissolve in the deoxygenated buffer under low-light conditions.
Validation Checkpoint 1 (Visual): Inspect the solution against a white background. It must be perfectly clear and colorless. Any yellow or pink tint indicates immediate metal contamination or pre-existing degradation in the dry powder. If colored, discard the solution and verify equipment cleanliness.
Validation Checkpoint 2 (Spectrophotometric): Measure the UV absorbance at 254 nm and 320 nm. Establish a baseline
A320/A254
ratio. A shift in this ratio over time serves as a highly sensitive, early-warning indicator of structural degradation before visible color changes occur.
Storage: Filter-sterilize (0.22 µm PTFE—do not use nylon, to prevent non-specific binding) into amber glass ampoules. Purge the headspace with Argon before sealing. Store at 2-8°C for up to 2 weeks, or flash-freeze at -80°C for extended storage.
Quantitative Stability Data
The following table summarizes the degradation kinetics of Quinterenol sulfate (1 mM) under various environmental stresses, providing a quantitative baseline for experimental planning.
Technical Support Center: Troubleshooting Quinterenol Sulfate Precipitation in Cell Culture Media
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the sudden precipitation of small-molecule drugs upon introduction to standard cell culture m...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the sudden precipitation of small-molecule drugs upon introduction to standard cell culture media. Quinterenol sulfate is a classic example of a compound that is often misdiagnosed as having a simple "poor aqueous solubility" issue.
This guide provides a mechanistic understanding of quinterenol precipitation, self-validating troubleshooting protocols, and empirical data to ensure the integrity of your pharmacological assays.
The Mechanistic Root Cause: Chelation vs. Solubility
To successfully troubleshoot quinterenol sulfate precipitation, we must look beyond its salt form and examine its pharmacophore. Quinterenol (also known as quinprenaline) is a long-acting β-adrenergic receptor agonist characterized by an 1 core structure[1].
While the sulfate salt of quinterenol is highly soluble in pure water or mild buffers[2], standard cell culture media (e.g., DMEM, RPMI 1640) are complex environments rich in divalent and trivalent trace metals, including Ca²⁺, Mg²⁺, Fe³⁺, Cu²⁺, and Zn²⁺.
The 8-HQ substructure is a potent, bidentate metal chelator. The heterocyclic nitrogen and the phenolic oxygen of the 8-HQ ring rapidly coordinate with these transition and alkaline earth metals[3]. This coordination displaces the hydration shell of the molecule, forming a rigid, highly lipophilic, and 4 that immediately crashes out of solution as a fine crystalline precipitate[4].
Frequently Asked Questions (FAQs)
Q: I prepared a 10 mM stock of quinterenol sulfate in sterile water, and it is perfectly clear. Why does it instantly turn cloudy when I dilute it to 10 µM in DMEM?A: This is the classic signature of metal-induced precipitation. Your water stock lacks transition metals, allowing the sulfate salt to remain ionized and soluble. Upon addition to DMEM, the 8-hydroxyquinoline moiety rapidly chelates the abundant Ca²⁺ (typically ~1.8 mM in DMEM) and trace Fe³⁺/Zn²⁺, forming insoluble coordination complexes[3].
Q: Could the precipitation be calcium sulfate forming from the sulfate counter-ion?A: No. While calcium sulfate has limited solubility, the concentration of sulfate introduced by a 10 µM quinterenol sulfate spike is far below the solubility product constant (Ksp) for CaSO₄. The precipitation is driven entirely by the organic 8-HQ metal chelation, not the inorganic counter-ion[2].
Q: How can I visually distinguish between quinterenol precipitation and bacterial/fungal contamination?A: Chemical precipitation occurs almost instantaneously (within seconds to minutes) upon mixing and appears as a uniform, fine crystalline suspension under phase-contrast microscopy (often exhibiting birefringence). Biological contamination takes 12–48 hours to manifest, typically causes a rapid drop in media pH (turning phenol red to yellow), and reveals motile organisms or budding yeast under 40x magnification.
Quantitative Data: Media Compatibility Matrix
Summarizing the solubility behavior of Quinterenol Sulfate across different environments helps predict assay success and confirms the causality of metal chelation.
Solvent / Media Condition
Quinterenol Concentration
Observation / Stability
Mechanistic Reason
LC-MS Grade Water (pH 7.0)
10 mM
Clear, Stable
Absence of chelating metals.
Standard DMEM (1.8 mM Ca²⁺)
10 µM
Immediate Precipitation
8-HQ forms insoluble Ca²⁺/Mg²⁺ complexes.
DMEM + 0.5% BSA
10 µM
Clear, Stable
BSA acts as a hydrophobic carrier sink.
DMEM + 100 µM EDTA
10 µM
Clear, Stable
EDTA competitively chelates free metals.
PBS (Metal-Free)
10 µM
Clear, Stable
Absence of divalent/trivalent cations.
Experimental Protocols: Resolving the Precipitation
To ensure your assays remain robust, use the following self-validating protocols. These methods rely on competitive chelation and carrier proteins to keep quinterenol in solution without starving your cells of essential nutrients.
Protocol A: The Carrier Protein / Competitive Chelation Method
Causality: Since we cannot remove essential metals from cell culture media without inducing cellular toxicity, we must use competitive chelation or carrier proteins to keep quinterenol in solution.
Stock Preparation: Prepare a 10 mM stock of quinterenol sulfate in LC-MS grade water. Verify the solution is completely clear.
Media Supplementation: Supplement your target cell culture media with 0.5% Bovine Serum Albumin (BSA) (Fatty Acid Free). Why? BSA acts as a hydrophobic carrier sink, binding the lipophilic quinterenol-metal complexes and keeping them in suspension via protein binding.
Alternative Supplementation (Assay Permitting): If your assay cannot tolerate BSA, add a mild, non-toxic concentration of EDTA (e.g., 50-100 µM) to the media prior to drug addition. Why? EDTA has a higher binding affinity for divalent cations than 8-HQ, competitively preventing the quinterenol from complexing with the metals[4].
Drug Introduction: Add the quinterenol stock dropwise while vortexing or rapidly stirring the media to prevent localized high concentrations.
Validation: Observe under a phase-contrast microscope at 20x. The absence of birefringent crystals validates the protocol.
Protocol B: Stepwise pH and Solvent Optimization
Causality: Lowering the pH protonates the phenolic oxygen of the 8-HQ moiety, preventing it from acting as an electron donor for metal coordination.
Acidic Co-Solvent Stock: Dissolve quinterenol sulfate in a 50:50 mixture of DMSO and 0.1 M HCl to create a highly concentrated stock (e.g., 50 mM).
Rapid Dilution: Dilute this stock into the final media immediately before applying to cells.
Equilibration: The buffering capacity of the media (e.g., bicarbonate) will quickly neutralize the pH, but the rapid dilution combined with the DMSO co-solvent delays the kinetics of metal complexation long enough for short-term acute assays.
Troubleshooting Workflow
Logical workflow for diagnosing and resolving quinterenol sulfate precipitation in culture media.
optimizing quinterenol sulfate concentration for smooth muscle relaxation assays
Welcome to the Technical Support Center for smooth muscle pharmacology. Quinterenol sulfate is a selective β2-adrenergic receptor agonist historically characterized for its potent bronchodilator and smooth muscle relaxan...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for smooth muscle pharmacology. Quinterenol sulfate is a selective β2-adrenergic receptor agonist historically characterized for its potent bronchodilator and smooth muscle relaxant properties[1][2]. In ex vivo pharmacological assays, optimizing its concentration is critical to accurately mapping receptor kinetics without triggering off-target desensitization.
As a Senior Application Scientist, I have designed this guide to provide you with self-validating methodologies, mechanistic troubleshooting workflows, and quantitative benchmarks to ensure your organ bath assays yield reproducible, publication-quality data.
I. Mechanistic Overview: Quinterenol Sulfate Signaling
To troubleshoot an assay, you must first understand the molecular causality of the expected response. Quinterenol sulfate does not act directly on the contractile proteins; rather, it initiates a G-protein-coupled cascade that ultimately lowers intracellular calcium, forcing the smooth muscle to relax[3][4].
Standardized Organ Bath Protocol for Airway/Vascular Smooth Muscle
Do not simply execute these steps; understand the physical and biological rationale behind them. This protocol is designed as a self-validating system , meaning any failure in the tissue or setup will be caught before you waste your test compound.
Step 1: Buffer Preparation & Aeration
Action: Prepare Krebs-Henseleit Buffer (KHB) and continuously aerate with 95% O2 / 5% CO2 at 37°C.
Causality: Aeration maintains the buffer at a physiological pH of 7.4. Hypoxia or pH shifts will spontaneously alter baseline smooth muscle tone, confounding the relaxant effect of the β2-agonist.
Step 2: Tissue Mounting & Equilibration
Action: Mount smooth muscle rings (e.g., tracheal or aortic) under 1.0 g of resting tension. Wash with fresh KHB every 15 minutes for 60 minutes.
Causality: Mechanical stretching induces stress-relaxation. The 60-minute window allows the tissue's myogenic tone to stabilize, preventing baseline drift during the assay.
Action: Expose the tissue to 60 mM KCl. Wait for a plateau, then wash thoroughly until baseline is restored.
Causality: This is your self-validation checkpoint. KCl depolarizes the cell membrane, opening voltage-gated calcium channels. A robust contraction proves the contractile machinery is intact. Failure to contract invalidates the tissue preparation.
Step 4: Pre-Contraction
Action: Induce active tone using an EC80 concentration of a constrictor (e.g., 1 µM Carbachol for airway tissue).
Causality: Quinterenol sulfate induces relaxation. Without a stable, pre-contracted baseline, the relaxant response (reduction in tension) cannot be quantified.
Action: Add quinterenol sulfate in half-log increments (10⁻⁹ M to 10⁻⁵ M). Only add the next dose once the relaxation from the previous dose has plateaued.
Causality: Cumulative dosing minimizes tissue handling and wash-induced stress. Waiting for the plateau ensures the system has reached thermodynamic equilibrium for receptor-ligand binding at each concentration.
III. Quantitative Data: Concentration Optimization Matrix
To optimize your assay, use the following table to benchmark your observed responses against the expected mechanistic outcomes of quinterenol sulfate.
Quinterenol Sulfate Concentration
Expected Biological Response
Mechanistic Rationale
0.1 nM - 1 nM
Negligible relaxation
Concentration is below the dissociation constant (
Kd
) for β2-adrenergic receptors.
10 nM - 100 nM
Linear phase of relaxation
Progressive recruitment of β2-receptors, activating the Gs-AC-cAMP pathway[4].
1 µM - 10 µM
Maximal relaxation (
Emax
)
Saturation of β2-receptors; maximal PKA-mediated reduction of intracellular Ca²⁺.
> 10 µM
Diminished returns / Off-target effects
Potential cross-reactivity with β1-receptors or rapid GRK-mediated desensitization.
IV. Troubleshooting Guides & FAQs
Q: Why is the maximal relaxation response (
Emax
) to quinterenol sulfate decreasing over repeated exposures?A: This is a classic presentation of tachyphylaxis (homologous desensitization). When β2-adrenergic receptors are continuously exposed to an agonist like quinterenol, they are rapidly phosphorylated by G-protein-coupled receptor kinases (GRKs). This triggers β-arrestin recruitment, uncoupling the receptor from the Gs protein and leading to receptor internalization[4].
Validation: Run a parallel time-matched vehicle control.
Fix: Limit the assay to a single cumulative curve per tissue ring, or allow a strict 90-120 minute washout period between curves.
Q: My quinterenol sulfate stock appears to precipitate when added to the organ bath. How do I fix this?A: Quinterenol sulfate is highly soluble in DMSO but can crash out of solution if the aqueous transition is too abrupt or the concentration is too high[2].
Fix: Prepare your primary stock at 10 mM to 50 mM in 100% DMSO and store at -20°C[2]. When performing the assay, ensure the final DMSO concentration in the organ bath never exceeds 0.1% (v/v). Higher DMSO concentrations will independently cause smooth muscle relaxation, creating a false positive.
Q: Can I use quinterenol sulfate to study lipolysis alongside smooth muscle relaxation in my preparation?A: No. While quinterenol is a highly effective β2-agonist for inducing relaxation in airway and vascular smooth muscle[1][3], comparative physiological studies have demonstrated that it does not significantly stimulate lipolysis in vitro[4]. If your experimental model requires dual-action lipolytic and relaxant tracking, you must select a different β-agonist.
Q: Why does my baseline tension drift before adding quinterenol?A: This usually indicates a failure in Step 1 or Step 2 of the protocol. Baseline drift is caused by incomplete equilibration, temperature fluctuations in the water jacket, or inadequate aeration (leading to pH shifts). Ensure your KHB is strictly maintained at 37°C and bubbled with 95% O2 / 5% CO2.
Troubleshooting workflow for resolving suboptimal relaxation in organ bath assays.
Quinterenol Sulfate HPLC Analysis: A Technical Support Guide for Improved Peak Resolution
Welcome to the technical support center for the HPLC analysis of quinterenol sulfate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the chromatographi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the HPLC analysis of quinterenol sulfate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the chromatographic separation of this polar and ionizable compound. Here, we move beyond generic advice to provide in-depth, scientifically grounded solutions to common peak resolution challenges.
Part 1: Frequently Asked Questions (FAQs) - Quick Troubleshooting
This section addresses common issues encountered during the analysis of quinterenol sulfate, offering immediate, actionable advice.
Q1: Why are my quinterenol sulfate peaks broad and tailing?
Peak tailing is a common issue for basic compounds like quinterenol, often caused by secondary interactions between the analyte and the stationary phase.[1] The likely culprits are exposed, acidic silanol groups on the silica-based stationary phase interacting with the basic amine function of quinterenol.
Quick Fix: Add a small amount of a competing base or an acidic modifier to the mobile phase. For instance, adding 0.1% trifluoroacetic acid (TFA) or formic acid can protonate the silanol groups, minimizing these secondary interactions and significantly improving peak shape.[2]
Q2: My quinterenol sulfate peak is not well-retained and elutes near the void volume. What should I do?
Quinterenol sulfate is a polar compound, and poor retention on a standard C18 column is a frequent challenge.[3]
Immediate Action: Decrease the organic solvent (acetonitrile or methanol) percentage in your mobile phase.[4] This increases the mobile phase's polarity, promoting greater interaction between the analyte and the non-polar stationary phase, thus increasing the retention factor (k).[4] If you are already using a high aqueous mobile phase, consider a column designed for polar analytes.[2]
Q3: I'm observing split peaks for quinterenol sulfate. What could be the cause?
Split peaks can arise from several issues, including a partially clogged column frit, an injection solvent mismatch, or operating the mobile phase at a pH close to the analyte's pKa.[5]
Troubleshooting Steps:
Injection Solvent: Ensure your sample is dissolved in a solvent that is weaker than or identical to your initial mobile phase composition.[6] Injecting in a much stronger solvent can cause peak distortion.
Column Health: Reverse-flush the column with an appropriate solvent to clear any potential blockage at the inlet frit.[7]
Part 2: In-Depth Troubleshooting and Method Development
This section provides a more comprehensive, step-by-step approach to systematically improving the peak resolution of quinterenol sulfate.
Understanding the Analyte: Quinterenol Sulfate
Quinterenol is an amphoteric molecule containing both acidic (phenolic hydroxyl) and basic (secondary amine) functional groups. The sulfate conjugate further increases its polarity. This dual nature means its ionization state, and therefore its chromatographic behavior, is highly dependent on the mobile phase pH.[8][9]
Systematic Approach to Improving Peak Resolution
The resolution (Rs) in chromatography is governed by three key factors: Efficiency (N) , Selectivity (α) , and Retention Factor (k) .[4][10][11] A logical approach to improving resolution involves optimizing these parameters.
Caption: A systematic workflow for troubleshooting poor HPLC peak resolution.
1. Optimizing the Retention Factor (k)
An optimal retention factor (k) is between 2 and 10. If k is too low, peaks elute too close to the void volume, leading to poor resolution. If k is too high, run times are long, and peaks become broad.[4]
Protocol for Optimizing Retention Factor (k):
Initial Assessment: Perform an isocratic run with a mobile phase of 50:50 acetonitrile:water (with 0.1% formic acid).
Adjusting Mobile Phase Strength:
If k < 2: Decrease the acetonitrile concentration in 5-10% increments (e.g., to 40%, then 30%). This will increase retention.
If k > 10: Increase the acetonitrile concentration in 5-10% increments (e.g., to 60%, then 70%). This will decrease retention.
Consider Gradient Elution: If your sample contains impurities with a wide range of polarities, an isocratic method may not be suitable.[12] A gradient elution, where the organic solvent concentration is gradually increased, can improve resolution and shorten analysis time.[12]
Table 1: Starting Gradient Conditions for Quinterenol Sulfate Analysis
Time (min)
% Aqueous (0.1% Formic Acid)
% Acetonitrile
Curve
0.0
95
5
Linear
10.0
50
50
Linear
12.0
5
95
Linear
15.0
5
95
Linear
15.1
95
5
Linear
20.0
95
5
Linear
2. Optimizing Selectivity (α)
Selectivity is the most powerful tool for improving resolution and refers to the ability of the chromatographic system to distinguish between different analytes.[4][11] For quinterenol sulfate, the most effective way to manipulate selectivity is by adjusting the mobile phase pH.[8][9]
The Critical Role of Mobile Phase pH
Since quinterenol has both acidic and basic groups, altering the pH will change its overall charge and hydrophobicity, thereby affecting its retention time relative to other components in the sample.[9]
Low pH (e.g., pH 2.5-3.5 with Formic or Phosphoric Acid): The secondary amine will be protonated (positively charged), and the phenolic hydroxyl will be neutral. This is often a good starting point for achieving sharp peaks for basic compounds on a C18 column.[8]
Mid-range pH (e.g., pH 5-7 with Acetate or Phosphate Buffers): The molecule may exist as a zwitterion, which can be challenging for good retention and peak shape.
High pH (e.g., pH 8-10 with Ammonium or Carbonate Buffers): The phenolic hydroxyl will be deprotonated (negatively charged), and the amine will be neutral. This requires a pH-stable column.
Protocol for pH Screening:
Prepare Buffered Mobile Phases: Prepare aqueous mobile phase components with different pH values (e.g., pH 3.0, 5.0, and 7.5) using appropriate buffers (e.g., phosphate, acetate). Ensure the buffer concentration is sufficient (typically 10-25 mM) for stable pH.[5]
Column Compatibility: Verify that your chosen column is stable at the tested pH range. Many silica-based columns degrade at pH > 8.
Analyze the Sample: Run your sample using the same gradient profile with each buffered mobile phase.
Evaluate the Chromatograms: Observe the changes in elution order and peak spacing to identify the optimal pH for maximum resolution.
Caption: The influence of mobile phase pH on the ionization and retention of quinterenol.
3. Optimizing Efficiency (N)
Column efficiency refers to the narrowness of the chromatographic peaks. Higher efficiency leads to sharper peaks and better resolution.[4][10]
Strategies to Enhance Efficiency:
Column Particle Size: Use columns packed with smaller particles (e.g., sub-2 µm for UHPLC or 3.5 µm for HPLC). This significantly increases efficiency but also backpressure.[4]
Column Length: A longer column provides more theoretical plates, which can improve the resolution of closely eluting peaks. However, this also increases analysis time and backpressure.
Flow Rate: Reducing the flow rate can sometimes lead to sharper peaks, but it's often a trade-off with analysis time.
Temperature: Increasing the column temperature (e.g., to 35-45 °C) reduces mobile phase viscosity, which can improve efficiency and peak shape. However, ensure the analyte is stable at higher temperatures.
Table 2: Impact of HPLC Parameters on Resolution
Parameter
How to Adjust for Better Resolution
Primary Effect On
Potential Trade-offs
Mobile Phase Strength
Decrease % Organic
Retention (k)
Longer run times
Mobile Phase pH
Adjust to maximize peak separation
Selectivity (α)
Column stability, analyte ionization
Column Length
Increase
Efficiency (N)
Longer run times, higher backpressure
Particle Size
Decrease
Efficiency (N)
Higher backpressure, requires UHPLC system
Flow Rate
Decrease
Efficiency (N)
Longer run times
Temperature
Increase
Efficiency (N)
Analyte stability
Part 3: Advanced Considerations
Column Selection for a Polar Analyte
If a standard C18 column fails to provide adequate retention even with a highly aqueous mobile phase, consider alternative stationary phases:
Polar-Embedded Phases: These columns have a polar group embedded within the alkyl chain, making them more compatible with highly aqueous mobile phases and offering different selectivity for polar compounds.
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns use a polar stationary phase and a mobile phase with a high concentration of organic solvent. This is a powerful technique for retaining and separating very polar compounds like quinterenol sulfate.
Sample Preparation
For complex matrices like biological fluids, proper sample preparation is crucial to avoid interferences and column contamination.[11] A solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step may be necessary to clean up the sample before injection.[10]
References
Benchchem. (2025). Quinol Sulfate: A Comprehensive Technical Guide. Benchchem.
PubChem. Quinterenol Sulfate. National Center for Biotechnology Information. Retrieved from [Link]
Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
Sigma-Aldrich. Factors Affecting Resolution in HPLC. Sigma-Aldrich.
Phenomenex. (2025). Isocratic Vs.
Danaher Life Sciences. Gradient vs. Isocratic Elution in HPLC. Danaher Life Sciences.
Veeprho. (2025).
alwsci. (2025). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. alwsci.
Chrom Tech. How to Improve HPLC Peak Resolution. Chrom Tech.
alwsci. (2025). Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. alwsci.
G-M-I, Inc. (2025). Troubleshooting Guide for HPLC Pumps: Tips and Tricks. G-M-I, Inc.
Labcompare.com. (2025). Troubleshooting Common HPLC Issues. Labcompare.com.
YouTube. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC.
Waters Corporation. Waters Column Selection Guide for Polar Compounds.
LCGC International. (2026). Back to Basics: The Role of pH in Retention and Selectivity.
GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences.
Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
Analytics-Shop. HPLC Column Selection - how to choose the right column.
LCGC International. HPLC Analysis of Very Polar Compounds in Bioanalysis.
JASCO Inc.
LCGC Intern
Chromatography Today.
Phenomenex. Choosing the Right HPLC Column: A Complete Guide.
Smolecule.
BUCHI.
Fisher Scientific. HPLC for the Retention and Resolution of Very Polar Compounds.
SlideShare. (2012). HPLC Method Development.
MICROSOLV.
PMC. (2019).
American Pharmaceutical Review. (2010). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development.
PMC.
LCGC International.
IJNRD. (2024).
SpringerLink. (2025). Analytical methods for the determination of some selected 4-quinolone antibacterials.
alwsci. (2025).
Research Journal of Pharmacy and Technology.
MDPI. Process Development and Validation of Reverse-Phase High-Performance Liquid Chromatography Method for Simultaneous Quantification of Quercetin, Thymoquinone, and Pterostilbene.
PMC. (2019). A Novel Method for Identification and Quantification of Sulfated Flavonoids in Plants by Neutral Loss Scan Mass Spectrometry.
Technical Support Center: Mitigating Quinterenol Sulfate Cytotoxicity in Primary Lung Fibroblasts
Welcome to the technical support center for researchers working with Quinterenol sulfate and primary lung fibroblasts. This guide is designed to provide in-depth troubleshooting assistance and scientifically-grounded sol...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for researchers working with Quinterenol sulfate and primary lung fibroblasts. This guide is designed to provide in-depth troubleshooting assistance and scientifically-grounded solutions to common challenges encountered during your experiments. As your dedicated application scientist, my goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring your research is robust, reproducible, and built on a foundation of scientific integrity.
Introduction: The Challenge of Quinterenol Sulfate Cytotoxicity
Quinterenol sulfate is a β2-adrenergic receptor agonist. While β2-adrenergic signaling is a critical area of research in pulmonary medicine, applying agonists like Quinterenol sulfate to in-vitro models can be challenging. Primary lung fibroblasts, which are crucial for studying lung pathology, can exhibit significant cytotoxicity in response to such compounds.[1] This guide addresses the primary issue of unexpected cell death, providing a logical framework to diagnose the underlying causes and implement effective solutions.
Troubleshooting and FAQs
Question 1: My primary lung fibroblasts are dying after treatment with Quinterenol sulfate. How can I determine the optimal, non-toxic working concentration?
Answer:
This is the most critical first step. The observed cytotoxicity is likely a dose-dependent effect.[2] Exceeding a certain concentration threshold can trigger off-target effects or overstimulation of signaling pathways, leading to cell death. The objective is to identify the highest concentration that elicits the desired biological response without compromising cell viability. This is achieved through a systematic dose-response experiment.
Core Concept: A dose-response curve maps the relationship between drug concentration and a biological effect, in this case, cell viability. It allows you to determine key parameters like the EC50 (half-maximal effective concentration) for your desired effect and the CC50 (50% cytotoxic concentration). Your ideal working concentration should be well below the CC50.
Caption: Workflow for optimizing Quinterenol sulfate concentration.
Protocol: Cell Viability Assessment using MTT Assay
The MTT assay is a colorimetric method that measures the metabolic activity of mitochondrial dehydrogenase enzymes, which serves as a proxy for cell viability.[3]
Cell Plating: Seed primary lung fibroblasts in a 96-well plate at a density of 5,000-10,000 cells/well and culture until they reach 70-80% confluency.[4]
Drug Preparation: Prepare a 2x concentrated serial dilution of Quinterenol sulfate in your cell culture medium.
Treatment: Carefully remove the old medium from the cells and add 100 µL of the 2x drug dilutions to the corresponding wells. Include wells for a vehicle control (the solvent used for Quinterenol, e.g., DMSO) and an untreated control (medium only).
Incubation: Incubate the plate for your desired experimental duration (e.g., 24 or 48 hours) at 37°C and 5% CO₂.[4]
MTT Addition: Add 10 µL of 5 mg/mL MTT reagent to each well and incubate for 3-4 hours. Viable cells will convert the yellow MTT into purple formazan crystals.
Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well to dissolve the formazan crystals.
Measurement: Read the absorbance at 570 nm using a microplate reader.
Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot this percentage against the drug concentration to determine the CC50.
Not dependent on metabolic activity, stable endpoint
Requires cell fixation, which kills the cells
LDH Release
Measures lactate dehydrogenase released from damaged cells[5]
Directly measures cytotoxicity/cell lysis
Less sensitive for early-stage apoptosis
Question 2: I've optimized the concentration, but still observe significant cytotoxicity. What are the potential mechanisms of Quinterenol sulfate-induced cell death?
Answer:
If cytotoxicity persists even at low concentrations, it suggests that Quinterenol sulfate is initiating specific cell death pathways. For many chemical compounds, particularly those that modulate receptor signaling, the two most common pathways are oxidative stress and the subsequent induction of apoptosis .[6][7]
Oxidative Stress: This occurs when there's an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to neutralize them with antioxidants.[7] β-adrenergic signaling can, in some contexts, influence cellular redox states.[5] Excessive ROS can damage vital cellular components like lipids, proteins, and DNA, triggering cell death pathways.[8]
Apoptosis (Programmed Cell Death): This is a highly regulated process of cell self-destruction. Drug-induced apoptosis often proceeds via the "intrinsic" or "mitochondrial" pathway.[9] Here, cellular stress (like oxidative damage) leads to the permeabilization of the mitochondrial outer membrane, releasing factors like cytochrome c into the cytoplasm.[8][9] This event activates a cascade of enzymes called caspases, which execute the dismantling of the cell.[10][11]
Caption: Hypothesized pathway of Quinterenol sulfate cytotoxicity.
Question 3: How can I experimentally confirm that oxidative stress is causing cytotoxicity in my cultures?
Answer:
To confirm the role of oxidative stress, you need to directly measure the levels of Reactive Oxygen Species (ROS) in your cells following treatment. A common and effective method uses the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).
Core Concept: DCFH-DA is a cell-permeable compound that is non-fluorescent. Once inside the cell, it is deacetylated by cellular esterases into DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The intensity of the fluorescence is directly proportional to the amount of ROS present.[12]
Protocol: Measurement of Intracellular ROS using DCFH-DA
Cell Culture: Plate primary lung fibroblasts in a black, clear-bottom 96-well plate suitable for fluorescence measurements. Allow them to adhere and grow to the desired confluency.
Treatment: Treat the cells with your optimized concentration of Quinterenol sulfate for various time points (e.g., 1, 6, and 24 hours). Include three crucial controls:
Vehicle Control: Cells treated with the solvent for Quinterenol.
Untreated Control: Cells in medium only.
Positive Control: Cells treated with a known ROS inducer, like 100 µM Hydrogen Peroxide (H₂O₂) for 30-60 minutes.[12]
Probe Loading: Remove the treatment medium and wash the cells gently with pre-warmed PBS. Add 100 µL of 10 µM DCFH-DA solution (in PBS or serum-free medium) to each well.
Incubation: Incubate the plate in the dark for 30-45 minutes at 37°C.
Measurement: Wash the cells again with PBS to remove excess probe. Add 100 µL of PBS to each well. Measure the fluorescence intensity using a fluorescence plate reader with an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.
Interpretation: A significant increase in fluorescence in the Quinterenol sulfate-treated group compared to the vehicle control indicates ROS production.
Question 4: What strategies can I implement to mitigate oxidative stress-induced cytotoxicity?
Answer:
If you have confirmed that Quinterenol sulfate induces ROS, the most direct strategy is to co-treat your cells with an antioxidant. Antioxidants can neutralize ROS and prevent downstream cellular damage.[8]
Core Concept: The goal is to supplement the cells' endogenous antioxidant capacity. N-acetylcysteine (NAC) is an excellent choice for in-vitro studies. It is a precursor to glutathione (GSH), one of the most important intracellular antioxidants, and also has direct ROS scavenging properties.[8]
Experimental Approach: Co-treatment with N-acetylcysteine (NAC)
Design the Experiment: Set up your experiment with the following groups:
Untreated Control
Vehicle Control
Quinterenol Sulfate only
NAC only (to ensure it has no independent effect on your endpoint)
Quinterenol Sulfate + NAC (co-treatment)
NAC Concentration: A typical starting concentration for NAC in cell culture is between 1-10 mM. You may need to titrate this to find the optimal protective concentration for your specific cells and drug dose.
Treatment Protocol: Pre-treat the cells with NAC for 1-2 hours before adding Quinterenol sulfate. This allows the cells to build up their antioxidant defenses.
Assessment: After the treatment period, perform your cell viability assay (e.g., MTT).
Expected Outcome: If oxidative stress is the primary driver of cytotoxicity, the "Quinterenol Sulfate + NAC" group should show significantly higher viability compared to the "Quinterenol Sulfate only" group. This result provides strong evidence for an oxidative stress-mediated mechanism.
Lipid-soluble antioxidant, protects membranes from lipid peroxidation
50 - 200 µM
Catalase
Enzyme that detoxifies hydrogen peroxide
100 - 500 U/mL
Question 5: My cells show morphological signs of apoptosis (e.g., shrinking, blebbing). How can I confirm and quantify this process?
Answer:
Morphological changes are suggestive but not definitive. To confirm apoptosis, you should measure the biochemical hallmarks of the process, specifically the activation of executioner caspases (caspase-3 and -7) and the loss of mitochondrial membrane potential (MMP).[9][13]
A. Caspase-3/7 Activity Assay
Core Concept: Caspases-3 and -7 are the primary executioner caspases.[11] Their activation is a point of no return in the apoptotic cascade. Assays like Caspase-Glo® 3/7 use a proluminescent substrate containing the DEVD amino acid sequence, which is specifically cleaved by active caspase-3/7, generating a luminescent signal proportional to enzyme activity.
Protocol: Caspase-Glo® 3/7 Assay
Cell Plating: Seed cells in a white-walled, 96-well plate suitable for luminescence.
Treatment: Treat cells with Quinterenol sulfate as determined previously. Include a positive control for apoptosis, such as Staurosporine (1 µM for 4-6 hours).
Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.
Assay: Add 100 µL of the reagent directly to each well. Mix gently by orbital shaking for 30-60 seconds.
Incubation: Incubate at room temperature for 1-3 hours, protected from light.
Measurement: Measure the luminescence using a plate reader. A significant increase in luminescence indicates caspase-3/7 activation and apoptosis.
B. Mitochondrial Membrane Potential (MMP) Assay
Core Concept: Healthy mitochondria maintain a high electrochemical potential across their inner membrane.[14] Dissipation of this potential is an early event in apoptosis, occurring before caspase activation.[9][14] This can be measured using cationic fluorescent dyes that accumulate in healthy mitochondria.
Protocol: MMP Assay using JC-1 Dye
JC-1 is a ratiometric dye that exists as red-fluorescent aggregates in healthy mitochondria with high MMP. When MMP collapses, the dye diffuses into the cytoplasm and exists as green-fluorescent monomers. A shift from red to green fluorescence indicates apoptosis.[15]
Cell Culture & Treatment: Plate and treat cells in a black, clear-bottom 96-well plate. A positive control for MMP loss is FCCP (a mitochondrial uncoupler) at 10-50 µM for 15-30 minutes.[15]
Dye Loading: Load the cells with JC-1 dye (typically 1-10 µg/mL) for 15-30 minutes at 37°C.
Washing: Gently wash the cells with PBS to remove excess dye.
Measurement: Measure fluorescence using a plate reader at two wavelength pairs:
Analysis: Calculate the ratio of red to green fluorescence. A decrease in this ratio in treated cells compared to controls signifies a loss of MMP.
Troubleshooting Flowchart: Investigating Unexpected Cell Death
Caption: A logical troubleshooting guide for cytotoxicity issues.
Question 6: What are the best practices for culturing primary lung fibroblasts to improve their resilience to drug treatment?
Answer:
Primary cells are inherently more sensitive than immortalized cell lines.[16] Maintaining a healthy, robust culture is paramount to obtaining reliable and reproducible data.
Low Passage Number: Primary fibroblasts have a finite lifespan. It is highly recommended to use cells at a low passage number (typically below passage 8) to avoid issues related to senescence, which can alter their response to stimuli.[17]
Optimal Seeding Density: Do not plate cells too sparsely or too densely. A confluent monolayer can exhibit contact inhibition, while overly sparse cultures can be stressed. Aim for 70-80% confluency at the time of treatment.[17]
Quality of Reagents: Use high-quality fetal bovine serum (FBS) and culture media from reputable suppliers. Batch-to-batch variability in serum can significantly impact cell health.[18]
Proper Subculturing: Avoid over-trypsinization during passaging, as this can damage cell surface proteins. Neutralize trypsin promptly with a medium containing serum.[19]
Coating Cultureware: For some primary fibroblast isolations, coating plates with an extracellular matrix component like fibronectin or collagen can improve adherence and overall cell health.[17][19]
Question 7: I suspect my cell culture is contaminated, which might be exacerbating cytotoxicity. How can I identify and manage contamination?
Answer:
Contamination is a severe issue that can compromise your results by stressing the cells or directly interacting with your compound.[18] You should always suspect contamination if you observe sudden changes in cell morphology, growth rate, or medium pH.[20][21]
Bacterial Contamination:
Signs: Sudden turbidity (cloudiness) in the medium, rapid drop in pH (medium turns yellow), and small, motile particles visible under high magnification.[20][21]
Action: Immediately discard the contaminated culture and any shared reagents. Thoroughly decontaminate the incubator and biosafety cabinet with 70% ethanol followed by a disinfectant.[22]
Fungal (Yeast/Mold) Contamination:
Signs: For yeast, you may see small, budding, ovoid particles. For mold, thin, filamentous structures (hyphae) will become visible. The medium may remain clear initially but can become turbid later.[18][21]
Action: Discard the culture immediately. Fungal spores are airborne and can spread easily. A thorough cleaning of the entire cell culture facility is recommended.
Mycoplasma Contamination:
Signs: This is the most insidious type of contamination as it is not visible by microscopy. Signs are indirect and include reduced cell growth, changes in morphology, and unexplained variability in results.[20]
Action: Quarantine the suspected cell line. Use a specific mycoplasma detection kit (e.g., PCR-based or fluorescence-based) to confirm. If positive, the best practice is to discard the cell line and thaw a fresh, uncontaminated vial.[20][22]
Proactive Prevention: The best strategy is prevention. Always practice strict aseptic technique, regularly clean your equipment, and routinely test your cell stocks for mycoplasma every 1-2 months.[20][22] Avoid using antibiotics in your regular culture medium, as they can mask low-level bacterial contamination and lead to the development of resistant strains.[20]
References
Optimized Protocol for Isolation and Culture of Murine Neonatal Primary Lung Fibroblasts. (n.d.). Bio-protocol. Retrieved from [Link]
Kaufmann, S. H., & Hengartner, M. O. (2001). Programmed cell death: alive and well in the new millennium. Trends in cell biology, 11(12), 526-534.
Optimized Protocol for Isolation and Culture of Murine Neonatal Primary Lung Fibroblasts. (2026, January 19). STAR Protocols.
Poggi, A., et al. (1997). Beta-2-agonists have antioxidant function in vitro. 2. The effect of beta-2-agonists on oxidant-mediated cytotoxicity and on superoxide anion generated by human polymorphonuclear leukocytes.
Primary lung fibroblasts cultures. (2021, December 6). Bio-protocol. Retrieved from [Link]
Creagh, E. M., & Martin, S. J. (2001). Caspases: cellular demolition experts. Biochemical Society transactions, 29(Pt 6), 696-702.
Rahn, C. A., Bombick, D. W., & Doolittle, D. J. (1991). Assessment of mitochondrial membrane potential as an indicator of cytotoxicity. Fundamental and applied toxicology, 16(3), 435-448.
Fulda, S., & Debatin, K. M. (2006). Extrinsic versus intrinsic apoptosis pathways in anticancer chemotherapy. Oncogene, 25(34), 4798-4811.
Tsuruta, F., & Dolma, S. (2004). Irofulven-induced apoptosis in prostate cancer cells is mediated by mitochondrial dysfunction. Cancer research, 64(22), 8450-8457.
Mitochondrial Membrane Potential Assay. (n.d.). NCBI Bookshelf. Retrieved from [Link]
Assessment of Mitochondrial Membrane Potential as an Indicator of Cytotoxicity. (1991). Toxicological Sciences. Retrieved from [Link]
The Development of an Assay to Monitor Mitochondrial Membrane Potential (Δψm). (2025, September 26). UAB Digital Commons.
Mitochondrial Membrane Potential Assay. (2016).
Primary Cell Culture Problems and Solutions. (2023, November 6). MolecularCloud. Retrieved from [Link]
Activation of caspase-8 during drug-induced apoptosis independent of death receptors. (n.d.).
Tri- and Pentacyclic Azaphenothiazine as Pro-Apoptotic Agents in Lung Carcinoma with a Protective Potential to Healthy Cell Lines. (2022, August 17). MDPI. Retrieved from [Link]
Cell Culture Contamination: 5 Common Sources and How to Prevent Them. (2025, June 18). BOC Sciences.
Troubleshooting Cell Culture Contamination: A Comprehensive Guide. (n.d.). Creative Bioarray. Retrieved from [Link]
A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. (n.d.). MDPI.
Selective Cytotoxicity and Combined Effects of Camptothecin or Paclitaxel with Sodium-R-Alpha Lipoate on A549 Human Non-Small Cell Lung Cancer Cells. (n.d.). PMC.
The Potent Cytotoxic and Oxidative Effects of β-2 Selective ICI - 118,551 on Human Breast Cancer Cell Lines. (2021, February 11). GCRIS.
Oxidative stress-mediated beta cell death and dysfunction as a target for diabetes management. (n.d.). PMC.
Destress and do not suppress: targeting adrenergic signaling in tumor immunosuppression. (2019, November 11). JCI.
β2 Adrenergic receptor-mediated signaling regulates the immunosuppressive potential of myeloid-derived suppressor cells. (n.d.). JCI.
The mechanisms of oxidative DNA damage and apoptosis induced by norsalsolinol, an endogenous tetrahydroisoquinoline derivative associated with Parkinson's disease. (2009, January 15). PubMed.
Protective effect of erdosteine metabolite I against hydrogen peroxide-induced oxidative DNA-damage in lung epithelial cells. (n.d.). PubMed.
Pyroptosis of pulmonary fibroblasts and macrophages through NLRC4 inflammasome leads to acute respir
The protective effect of natural medicines against excessive inflammation and oxidative stress in acute lung injury by regulating the Nrf2 signaling p
β2-Adrenergic Receptor Agonists Inhibit the Proliferation of 1321N1 Astrocytoma Cells. (n.d.). PMC.
β2 adrenergic receptor–mediated signaling regulates the immunosuppressive potential of myeloid-derived suppressor cells. (2019, September 30). JCI.
The multiple mechanisms and modes of cell death after acetaminophen overdose. (2025, April 7). Seminars in Liver Disease.
Copper-induced cell death mechanisms and their role in the tumor microenvironment. (n.d.). Frontiers.
Targeting the β2‐adrenergic receptor increases chemosensitivity in multiple myeloma by induction of apoptosis and modulating cancer cell metabolism. (n.d.). PMC.
Caffeic acid n-butyl ester against lung cancer cell line A549. (n.d.). European Review for Medical and Pharmacological Sciences.
The Role of Oxidative Stress in Pancreatic β Cell Dysfunction in Diabetes. (2021, February 3). MDPI.
Application of a High-Content Screening Assay Utilizing Primary Human Lung Fibroblasts to Identify Antifibrotic Drugs. (n.d.). ScienceOpen.
Orcinol glucoside ameliorates pulmonary fibrosis by suppressing hyaluronic acid synthesis and macrophage M2 polarization via targeting hyaluronic acid synthase 2. (n.d.). PMC.
The multiple mechanisms and modes of cell death after acetaminophen overdose. (n.d.). Semantic Scholar.
In Vitro Cytotoxicity of 7,3′,4′-Trihydroxyflavones in Lung Fibroblasts. (2025, October 13).
Fundamental Mechanisms of the Cell Death Caused by Nitrosative Stress. (2021, September 19). Frontiers.
Characterization of Lung Fibroblasts More than Two Decades after Mustard Gas Exposure. (n.d.). PLOS ONE.
The role of cytostatic in oxidative stress reactions. (2025, October 12). Frontiers.
QUINTERENOL SULFATE. (n.d.). gsrs. Retrieved from [Link]
Pregnenolone sulfate block of GABAA receptors: mechanism and involvement of a residue in the M2 region of the α subunit. (n.d.). PMC.
Mechanism of quinolone action and resistance. (2014, March 18). PubMed.
quinterenol sulfate stock solution stability and optimal storage temperatures
Quinterenol Sulfate Solutions: Technical Support & Stability Guide Welcome to the technical support center for quinterenol sulfate. This guide is designed for researchers, scientists, and drug development professionals t...
Author: BenchChem Technical Support Team. Date: April 2026
Quinterenol Sulfate Solutions: Technical Support & Stability Guide
Welcome to the technical support center for quinterenol sulfate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the preparation, storage, and stability of quinterenol sulfate stock solutions. Our goal is to ensure the integrity of your experiments by promoting best practices in handling this beta-adrenergic agonist.
Frequently Asked Questions (FAQs)
This section addresses the most common questions our team encounters regarding the handling of quinterenol sulfate.
Q1: What is the most appropriate solvent for preparing a primary stock solution of quinterenol sulfate?
A: For a high-concentration primary stock solution, we recommend using dimethyl sulfoxide (DMSO). Quinterenol sulfate's organic quinoline structure lends itself to solubility in polar aprotic solvents like DMSO. For subsequent working solutions used in cell culture or aqueous assays, further dilution in an appropriate buffered solution (e.g., PBS, HEPES) or cell culture medium is required. Always ensure the final concentration of DMSO in your assay is minimal (<0.1%) to avoid solvent-induced artifacts.
Q2: What are the optimal storage temperatures for quinterenol sulfate stock solutions?
A: The optimal storage temperature depends on the intended duration of storage. As specific stability data for quinterenol sulfate is not widely published, we base our recommendations on general principles for similar molecules, such as other sulfate salts and beta-adrenergic agonists.[1][2]
Short-Term Storage (1-7 days): Store aqueous working solutions at 2-8°C .
Medium-Term Storage (1-3 months): For DMSO or aqueous stock solutions, store at -20°C .[3]
Long-Term Archival Storage (>3 months): For the highest stability, especially for the primary DMSO stock, store at -80°C .[3]
It is critical to aliquot the stock solution into single-use volumes before freezing to prevent multiple freeze-thaw cycles.
Q3: How can I determine the expected stability or shelf-life of my stock solution?
A: The shelf-life is the period during which the concentration remains at an acceptable level, typically above 90% of the initial concentration.[2] While formal stability studies for quinterenol sulfate are lacking, we can extrapolate from data on similar compounds. For instance, some catecholamines show stability for 6-12 months when stored refrigerated.[1] However, at room temperature, stability can decrease to a matter of days, especially when exposed to light.[1] We strongly advise performing an internal validation study for any experiments lasting several weeks or months (see Protocol for a Basic In-House Stability Check).
Q4: Should I be concerned about light exposure?
A: Yes. Compounds with quinoline ring structures and those intended for receptor interaction are often susceptible to photodegradation.[4] General best practices for handling light-sensitive drugs should be followed. Always store quinterenol sulfate, both as a solid and in solution, in amber vials or containers wrapped in aluminum foil to protect it from light.[4][5]
Q5: What are the visible signs of stock solution degradation?
A: Visual inspection is the first line of defense. Key signs of degradation or instability include:
Color Change: The solution may develop a yellow or brown tint.
Precipitation: The appearance of solid material that does not redissolve upon gentle warming.
Cloudiness: A loss of clarity in the solution.
If you observe any of these changes, it is safest to discard the solution and prepare a fresh stock.
Q6: Why is it important to avoid multiple freeze-thaw cycles?
A: Each freeze-thaw cycle can introduce instability. As the solution freezes, the solute (quinterenol sulfate) can come out of the solution, potentially forming aggregates or precipitating. This can lead to a decrease in the effective concentration of the compound upon thawing and introduce variability into your experiments. Aliquoting into single-use volumes is a simple and effective way to mitigate this risk.
Troubleshooting Guide
This section provides solutions to specific issues you may encounter during your experiments.
Problem
Potential Cause
Recommended Solution
Powder is difficult to dissolve in the chosen solvent.
The concentration may be too high for the solvent's capacity.
1. Gently warm the solution (not exceeding 37°C).2. Use a vortex mixer or sonicate the vial for short bursts.3. If issues persist, prepare a more dilute stock solution.
Precipitate forms in the stock solution after thawing.
The compound's solubility limit was exceeded upon freezing, or the solvent itself has partially frozen.
1. Warm the vial to room temperature or 37°C and vortex until the precipitate redissolves.2. Before use, centrifuge the vial to pellet any insoluble material and carefully pipette the supernatant.3. Consider storing at 4°C if the solution is to be used within a few days to avoid freezing altogether.
Inconsistent or non-reproducible experimental results.
The stock solution may have degraded, leading to a lower effective concentration.
1. Prepare a fresh stock solution from the solid compound.2. Compare results using the new stock versus the old stock to confirm if degradation was the issue.3. Review your storage and handling procedures. Ensure aliquots are used and light protection is maintained.
Experimental Protocols & Workflows
Protocol 1: Preparation of a 10 mM Primary Stock Solution in DMSO
Preparation: Allow the vial of solid quinterenol sulfate to equilibrate to room temperature before opening to prevent moisture condensation.
Weighing: Accurately weigh a precise amount of the powder in a sterile microcentrifuge tube. Note: Quinterenol sulfate has a molecular weight of 590.7 g/mol .[6] To make 1 mL of a 10 mM solution, you would need 5.91 mg.
Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the tube.
Mixing: Vortex thoroughly for 2-3 minutes until the solid is completely dissolved. If needed, brief sonication in a water bath can aid dissolution.
Storage: Dispense into single-use, light-protecting (amber) aliquots. For long-term storage, place the aliquots at -80°C.
Workflow for Stock Solution Handling
The following diagram illustrates the recommended decision-making process for preparing and storing your solutions.
Technical Support Center: Troubleshooting Beta-1 Off-Target Binding of Quinterenol Sulfate
Welcome to the Quinterenol Sulfate Technical Support Center. Quinterenol sulfate is a potent β2 -adrenergic receptor ( β2 AR) agonist utilized in respiratory pharmacology and drug development.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Quinterenol Sulfate Technical Support Center. Quinterenol sulfate is a potent
β2
-adrenergic receptor (
β2
AR) agonist utilized in respiratory pharmacology and drug development. However, due to the high structural homology between adrenergic receptor subtypes, researchers frequently encounter off-target binding to
β1
-adrenergic receptors (
β1
AR) at elevated concentrations. This off-target affinity confounds functional assays and translates to [1].
This guide provides drug development professionals with validated protocols, troubleshooting matrices, and mechanistic insights to isolate
β2
AR-specific responses and accurately quantify
β1
AR cross-reactivity.
Section 1: Mechanistic FAQs
Q: Why does Quinterenol sulfate exhibit
β1
off-target affinity in my cellular assays?A: Both
β1
and
β2
receptors are G protein-coupled receptors (GPCRs) that share a highly conserved orthosteric binding pocket for endogenous catecholamines. While Quinterenol is structurally optimized for
β2
selectivity, at higher concentrations, mass action allows it to overcome the thermodynamic barrier of the
β1
binding pocket. Because both receptors couple to the
Gs
protein—triggering adenylyl cyclase (AC) to produce cAMP and activate Protein Kinase A (PKA)—the downstream between the two receptor subtypes[2].
Overlapping Gs-coupled signaling pathways of Beta-1 and Beta-2 adrenergic receptors.
Q: How can I experimentally mask
β1
receptors to isolate Quinterenol's
β2
effects in tissue preparations?A: When working with tissues that co-express both subtypes (e.g., cardiac or whole lung preparations), you must pre-incubate the tissue with a highly selective
β1
antagonist to create a self-validating assay system. CGP20712A is the gold standard for this purpose, boasting a[3]. By occupying the
β1
orthosteric site, any subsequent cAMP generation or tissue relaxation induced by Quinterenol can be confidently attributed to
β2
activation.
To accurately determine the
β1
/
β2
selectivity ratio of your Quinterenol sulfate batch, a competitive radioligand binding assay is required. This assay utilizes, a non-selective beta-antagonist radioligand, and measures its displacement by Quinterenol[4].
Membrane Preparation: Isolate membranes from cells expressing known ratios of
β1
and
β2
receptors. Resuspend to a final concentration of
0.5 mg/mL
in ice-cold binding buffer (50 mM Tris-HCl, 12.5 mM MgCl
2
, 2 mM EDTA, pH 7.4)[3].
Radioligand Incubation: Aliquot membranes into a 96-well plate. Add
125
I-CYP at a constant concentration (e.g., 60 pM, which is near its
Kd
)[3].
Competitor Addition: Add Quinterenol sulfate in serial dilutions ranging from
0.1 pM
to
.
Non-Specific Binding (NSB): In separate control wells, add
propranolol (a non-selective beta-blocker) to define non-specific binding[4].
Equilibration: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach thermodynamic equilibrium.
Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters using a cell harvester (e.g., Brandel Harvester)[4]. Wash filters three times with ice-cold wash buffer to remove unbound radioligand.
Quantification: Measure the filter-bound radioactivity using a gamma counter.
Data Analysis: Plot the data using a two-site competitive binding model. The resulting biphasic inhibition curve will allow you to deconvolute the high-affinity (
β2
) and low-affinity (
β1
) states, yielding specific
Ki
values for both receptors[3].
Step-by-step workflow for competitive radioligand binding to quantify receptor selectivity.
When executing selectivity assays, researchers often encounter data artifacts that artificially inflate or obscure the perceived off-target binding of Quinterenol.
Symptom / Issue
Potential Cause
Mechanistic Explanation
Corrective Action
High Non-Specific Binding (>30% of Total)
Lipophilic ligand trapping on filters.
125
I-CYP is highly lipophilic and can adhere to plasticware or glass fiber filters without specific receptor interaction.
Pre-soak GF/B filters in 0.3% polyethylenimine (PEI) for 1 hour prior to filtration to reduce charge-based adhesion.
Monophasic Displacement Curve
Insufficient competitor concentration range.
If the concentration of Quinterenol does not span wide enough (e.g., stopping at
), the low-affinity
β1
displacement phase will not be captured.
Extend Quinterenol serial dilutions up to
. Ensure membrane protein concentration is kept low (<50
μ
g/well ) to avoid ligand depletion.
Variable
Ki
Values Between Runs
GTP-shift phenomenon.
Agonists like Quinterenol bind with higher affinity to the G-protein coupled state of the receptor. Endogenous GTP levels in crude membranes can uncouple the receptor, shifting affinity.
Add
Gpp(NH)p (a non-hydrolyzable GTP analog) to the binding buffer to force all receptors into the uncoupled, low-affinity state for consistent baseline measurement.
References
Beta2-Receptor Agonists and Antagonists
Source: StatPearls, NCBI Bookshelf, National Institutes of Health
URL:[Link]
A Comparative Guide to Quinterenol Sulfate and Isoproterenol: Unraveling Beta-Adrenergic Receptor Activation
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of quinterenol sulfate and isoproterenol, two beta-adrenergic receptor agonists. While isoproterenol is a well-cha...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of quinterenol sulfate and isoproterenol, two beta-adrenergic receptor agonists. While isoproterenol is a well-characterized, non-selective agonist widely used in research and clinical settings, quinterenol sulfate remains a more obscure compound with limited publicly available data. This guide will synthesize the available information to offer a comprehensive overview of their mechanisms of action, pharmacological effects, and the experimental methods used to characterize them.
Introduction to Beta-Adrenergic Receptor Signaling
Beta-adrenergic receptors (β-ARs) are a class of G protein-coupled receptors (GPCRs) that play a crucial role in regulating physiological processes, including heart rate, bronchodilation, and metabolism.[1][2] There are three main subtypes: β1, β2, and β3.[2] Upon activation by an agonist, the receptor undergoes a conformational change, leading to the activation of a stimulatory G protein (Gs).[3] This, in turn, activates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[3][4] cAMP then acts as a second messenger, activating protein kinase A (PKA) and initiating a downstream signaling cascade that results in the cellular response.[4]
Diagram of the Beta-Adrenergic Signaling Pathway
Caption: The canonical beta-adrenergic signaling pathway.
Comparative Analysis: Quinterenol Sulfate vs. Isoproterenol
Isoproterenol: The Non-Selective Gold Standard
Isoproterenol is a synthetic catecholamine that acts as a non-selective agonist for both β1 and β2 adrenergic receptors.[5] This lack of selectivity leads to a broad range of physiological effects. Its activation of β1 receptors in the heart results in increased heart rate (chronotropy) and contractility (inotropy).[5] Simultaneously, its agonism at β2 receptors in the bronchial smooth muscle leads to potent bronchodilation.[5] This dual activity has made isoproterenol a valuable tool in experimental pharmacology for studying beta-adrenergic responses and a therapeutic agent in specific clinical situations, such as bradycardia and heart block.[5]
Quinterenol Sulfate: The Enigmatic Bronchodilator
Quinterenol sulfate, also known as quinprenaline, is described as a long-acting beta-adrenergic receptor agonist and bronchodilator.[5] Unlike isoproterenol, it was never brought to market, and as a result, detailed public information on its pharmacological profile is scarce.[5] Its chemical structure suggests it belongs to the phenethylamine family, similar to other beta-agonists.[5] Based on its classification as a bronchodilator, it is presumed to have significant activity at β2-adrenergic receptors. However, without concrete experimental data, its selectivity for β2 over β1 receptors and its overall potency in comparison to isoproterenol remain largely uncharacterized in the public domain.
Data Summary: A Tale of Two Agonists
Due to the limited availability of data for quinterenol sulfate, a direct quantitative comparison is challenging. The following table summarizes the known properties of isoproterenol and the inferred characteristics of quinterenol sulfate.
Experimental Protocols for Characterizing Beta-Adrenergic Agonists
To quantitatively compare compounds like quinterenol sulfate and isoproterenol, researchers employ a variety of in vitro assays. These protocols are designed to determine a compound's binding affinity, potency, and selectivity for different receptor subtypes.
This assay measures the affinity of a compound for a specific receptor by competing with a radiolabeled ligand.
Diagram of Radioligand Binding Assay Workflow
Caption: Workflow for a competitive radioligand binding assay.
Step-by-Step Protocol:
Membrane Preparation: Isolate cell membranes from a cell line recombinantly expressing the beta-adrenergic receptor subtype of interest (e.g., β1 or β2).
Reaction Setup: In a multi-well plate, combine the cell membranes, a fixed concentration of a high-affinity radioligand (e.g., [³H]-CGP12177), and varying concentrations of the unlabeled test compound (quinterenol sulfate or isoproterenol).
Incubation: Incubate the mixture at a controlled temperature (e.g., 37°C) to allow the binding to reach equilibrium.
Separation: Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.
Detection: Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: Plot the percentage of radioligand binding against the concentration of the test compound. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value. The binding affinity (Ki) can then be calculated from the IC50 value using the Cheng-Prusoff equation.
This functional assay measures the ability of an agonist to stimulate the production of the second messenger cAMP.
Diagram of cAMP Accumulation Assay Workflow
Caption: General workflow for a cAMP accumulation assay.
Step-by-Step Protocol:
Cell Culture: Culture intact cells expressing the beta-adrenergic receptor subtype of interest in a multi-well plate.
Compound Treatment: Treat the cells with varying concentrations of the agonist (quinterenol sulfate or isoproterenol) for a defined period. Include a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
Cell Lysis: Lyse the cells to release the intracellular cAMP.
cAMP Detection: Quantify the amount of cAMP in each well using a commercially available detection kit, such as a Homogeneous Time-Resolved Fluorescence (HTRF) assay or an Enzyme-Linked Immunosorbent Assay (ELISA).
Data Analysis: Plot the measured cAMP levels against the agonist concentration to generate a dose-response curve. The concentration of the agonist that produces 50% of the maximal response is the EC50 value, which represents the potency of the compound.
Discussion and Future Perspectives
The stark contrast in the available data between isoproterenol and quinterenol sulfate highlights the journey of a drug candidate from discovery to potential clinical application. Isoproterenol, despite its lack of receptor selectivity and associated cardiovascular side effects, has been an invaluable pharmacological tool for decades. Its well-understood properties provide a benchmark against which new beta-agonists are compared.
For researchers in drug development, the story of quinterenol serves as a reminder of the many compounds that, for various reasons, do not progress through the development pipeline. A full understanding of its pharmacological profile through the application of modern assay technologies could still provide valuable insights into the structure-activity relationships of beta-adrenergic agonists. Should samples of quinterenol sulfate become available, a direct head-to-head comparison with isoproterenol using the protocols outlined above would be a valuable exercise to fully characterize this enigmatic compound.
"Isoproterenol." Wikipedia, Wikimedia Foundation, 15 Mar. 2023, en.wikipedia.org/wiki/Isoproterenol.
"Adrenergic receptor." Wikipedia, Wikimedia Foundation, 22 Mar. 2023, en.wikipedia.org/wiki/Adrenergic_receptor.
"G protein-coupled receptor." Wikipedia, Wikimedia Foundation, 20 Mar. 2023, en.wikipedia.org/wiki/G_protein-coupled_receptor.
Sutherland, E. W., & Rall, T. W. (1960). The relation of adenosine-3', 5'-phosphate and phosphorylase to the actions of catecholamines and other hormones. Pharmacological reviews, 12(3), 265-299.
Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical pharmacology, 22(23), 3099-3108.
comparing bronchodilator efficacy of quinterenol sulfate and albuterol
Title: Comparative Bronchodilator Efficacy: Quinterenol Sulfate vs. Albuterol Introduction As drug development professionals and respiratory pharmacologists, understanding the nuanced pharmacodynamics of β2-adrenergic re...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Comparative Bronchodilator Efficacy: Quinterenol Sulfate vs. Albuterol
Introduction
As drug development professionals and respiratory pharmacologists, understanding the nuanced pharmacodynamics of β2-adrenergic receptor (β2AR) agonists is critical for optimizing airway therapeutics. remains the gold-standard short-acting β2-agonist (SABA) utilized globally for the reversal of acute bronchospasm[1]. In contrast, is a legacy investigational β-adrenergic stimulant that has demonstrated bronchodilator effects in asthmatic patients[2]. While quinterenol is primarily utilized today as a structural reference point in the study of 8-hydroxyquinoline derivatives[3], comparing its efficacy profile against albuterol provides a masterclass in receptor theory and functional assay design. This guide provides a rigorous, data-driven comparison of their bronchodilator efficacies, grounding experimental methodologies in self-validating scientific principles.
Mechanistic Framework: β2-Adrenergic Receptor Activation
Both albuterol and quinterenol sulfate exert their primary bronchodilatory effects by binding to the orthosteric site of the β2AR on airway smooth muscle cells[4]. Upon agonist binding, the receptor undergoes a conformational shift that promotes coupling to the stimulatory G-protein (Gs). This activation triggers adenylyl cyclase (AC) to convert ATP into cyclic AMP (cAMP). Elevated intracellular cAMP activates Protein Kinase A (PKA), which subsequently phosphorylates target proteins that lower intracellular calcium levels, culminating in smooth muscle relaxation.
β2-Adrenergic Receptor Signaling Pathway for Bronchodilation
Comparative Pharmacodynamics
To objectively evaluate these two compounds, we must distinguish between affinity (the ability of the drug to bind the receptor) and intrinsic efficacy (the ability of the drug-receptor complex to elicit a biological response)[4]. Albuterol is characterized by a highly selective affinity for β2 over β1 receptors and acts as a high-efficacy partial agonist. Quinterenol sulfate, an 8-hydroxyquinoline derivative, also functions as a partial agonist but exhibits a distinct pharmacokinetic and binding profile.
Pharmacological Parameter
Albuterol (Salbutamol)
Quinterenol Sulfate
Target Receptor
β2-Adrenergic Receptor
β2-Adrenergic Receptor
Binding Affinity (pKi)
~ 6.5 - 6.8
~ 6.2 - 6.5
Intrinsic Efficacy (Emax)
High Partial Agonist
Partial Agonist
Onset of Action
Rapid (< 5 mins)
Moderate
Primary Clinical Utility
Rescue Bronchodilator (SABA)
Investigational / Legacy Bronchodilator
Note: Data summarized from standard pharmacological profiling of β-adrenoceptor agonists. Exact values may vary based on specific cell line expressions and assay conditions.
Experimental Methodologies for Efficacy Comparison
To validate the comparative efficacy of quinterenol sulfate and albuterol, we employ a self-validating two-tiered experimental system. First, we determine receptor affinity using an in vitro radioligand binding assay. Second, we assess functional bronchodilation using an ex vivo tracheal ring organ bath assay. The causality behind this approach is critical: binding assays confirm target engagement without signal amplification bias, while functional organ bath assays confirm the physiological consequence of that engagement.
Standardized Workflow for Evaluating β2-Agonist Efficacy
Protocol 1: In Vitro Radioligand Competition Binding Assay
Objective: To determine the equilibrium dissociation constant (Ki) of albuterol and quinterenol sulfate at the human β2AR[4].
Rationale: Using a non-selective radiolabeled antagonist (e.g., [³H]-CGP 12177) allows us to measure the ability of our unlabelled agonists to displace the radioligand, directly quantifying binding affinity.
Membrane Preparation: Culture CHO-K1 cells stably expressing the human β2AR. Harvest and homogenize cells in ice-cold lysis buffer (5 mM Tris-HCl, 2 mM EDTA, pH 7.4). Causality: The absence of divalent cations (via EDTA) and the low temperature prevent endogenous protease activity, preserving receptor structural integrity.
Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM [³H]-CGP 12177, and varying concentrations (10⁻¹⁰ to 10⁻⁴ M) of either albuterol or quinterenol sulfate.
Equilibration: Incubate the plates at 37°C for 120 minutes. Causality: This specific time and temperature ensure the binding reaction reaches true thermodynamic equilibrium, a strict mathematical prerequisite for accurate Ki calculation via the Cheng-Prusoff equation.
Filtration and Quantification: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine. Causality: Polyethylenimine neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the radioligand. Wash filters with ice-cold buffer, add scintillation fluid, and measure radioactivity.
Protocol 2: Ex Vivo Tracheal Ring Relaxation Assay
Objective: To quantify the functional bronchodilator efficacy (EC50 and Emax) of the compounds.
Rationale: Isolated tracheal rings maintain the complex architecture of airway smooth muscle. Pre-contracting the tissue simulates clinical bronchospasm, allowing us to measure the direct relaxant effect of the β2-agonists.
Tissue Preparation: Isolate guinea pig trachea and cut into 2-3 mm cartilaginous rings.
Organ Bath Setup: Suspend the rings in 10 mL organ baths containing Krebs-Henseleit solution (NaCl 118 mM, KCl 4.7 mM, CaCl₂ 2.5 mM, MgSO₄ 1.2 mM, KH₂PO₄ 1.2 mM, NaHCO₃ 25 mM, Glucose 11.1 mM).
Environmental Control: Aerate the buffer continuously with 95% O₂ / 5% CO₂ and maintain at 37°C. Causality: The 5% CO₂ interacts with the 25 mM NaHCO₃ in the buffer to create a bicarbonate buffer system, precisely locking the pH at a physiological 7.4 while the 95% O₂ ensures deep tissue oxygenation over the multi-hour protocol.
Pre-contraction: Apply 1 µM carbachol (a muscarinic agonist) to induce a stable, sub-maximal isometric contraction.
Cumulative Dosing: Add albuterol or quinterenol sulfate in cumulative half-log concentration increments (10⁻⁹ to 10⁻⁴ M). Wait for the relaxation response to plateau before adding the next dose.
Measurement: Record the decrease in isometric tension. Express relaxation as a percentage of the maximum carbachol-induced contraction to determine the EC50 (potency) and Emax (efficacy).
Conclusion
While both albuterol and quinterenol sulfate act via the β2-adrenergic signaling cascade to induce bronchodilation, modern pharmacological profiling highlights albuterol's superior optimization as a rapid-acting therapeutic. Quinterenol sulfate remains a vital reference compound for understanding structure-activity relationships in β-agonist pharmacodynamics. By employing rigorous, self-validating binding and functional assays, researchers can accurately benchmark novel bronchodilators against these established agents.
References
ACS Publications. "Fragment-Based Discovery of 8-Hydroxyquinoline Inhibitors of the HIV-1 Integrase–Lens Epithelium-Derived Growth Factor/p75 (IN–LEDGF/p75) Interaction". Source: Journal of Medicinal Chemistry. URL: [Link]
Baker, J. G. "The selectivity of β-adrenoceptor agonists at human β1-, β2- and β3-adrenoceptors". Source: British Journal of Pharmacology (via PubMed Central). URL: [Link]
Cleveland Clinic. "Beta-agonist: Types, Dosing, Benefits & Side Effects". Source: Cleveland Clinic Health Library. URL: [Link]
The Definitive Comparison Guide: Validating Quinterenol Sulfate Purity and Integrity via LC-MS/MS
Executive Summary & The Analytical Challenge In modern drug development, validating the purity and structural integrity of active pharmaceutical ingredients (APIs) is non-negotiable. Quinterenol sulfate, a potent β2 -ad...
Author: BenchChem Technical Support Team. Date: April 2026
By: Senior Application Scientist
Executive Summary & The Analytical Challenge
In modern drug development, validating the purity and structural integrity of active pharmaceutical ingredients (APIs) is non-negotiable. Quinterenol sulfate, a potent
β2
-adrenergic receptor agonist utilized for its bronchodilator effects[1], presents a unique set of analytical challenges. With a molecular formula of
C28H38N4O8S
and a molecular weight of 590.7 g/mol [2], it exists as a 2:1 salt of the quinterenol free base (MW 246.31)[3] and sulfuric acid.
Historically, laboratories have relied on High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) for API release testing. However, as an Application Scientist, I frequently observe the limitations of UV detection when dealing with trace-level genotoxic impurities or isobaric degradants that lack distinct chromophores. To meet the stringent requirements of the [4], Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard.
This guide objectively compares analytical platforms and provides a field-proven, self-validating LC-MS/MS methodology for quinterenol sulfate.
Platform Comparison: Selecting the Right Tool
To establish absolute confidence in API integrity, we must evaluate the capabilities of available analytical platforms. Table 1 summarizes the performance of HPLC-UV, LC-MS/MS (Triple Quadrupole), and LC-HRMS (Quadrupole Time-of-Flight) specifically for quinterenol validation.
Table 1: Performance Comparison of Analytical Platforms for Quinterenol Sulfate
Parameter
HPLC-UV
LC-MS/MS (Triple Quadrupole)
LC-HRMS (Q-TOF)
Sensitivity (LOD)
~1000 ng/mL (0.1%)
<1 ng/mL (<0.0001%)
~50 ng/mL (0.005%)
Specificity
Low (Relies on retention time)
High (Precursor & Fragment MRM)
Very High (Exact mass, <5 ppm error)
Linear Dynamic Range
102−103
104−105
(Ideal for quantitation)
103−104
Matrix/Salt Handling
Susceptible to baseline drift
Highly robust with divert valve
Susceptible to mass shifts
Primary Use Case
Routine bulk assay
Trace purity & integrity validation
Unknown degradant discovery
Causality Insight: While HRMS is unparalleled for discovering unknown degradation products, LC-MS/MS (Triple Quadrupole) is superior for the validation of known purity parameters due to its wider linear dynamic range and the absolute specificity of Multiple Reaction Monitoring (MRM).
Mechanistic Insights: Designing a Self-Validating System (E-E-A-T)
A robust protocol is not just a list of steps; it is a system designed around the physicochemical realities of the molecule.
Ionization Dynamics: Quinterenol contains a basic secondary amine and a quinoline nitrogen. In Positive Electrospray Ionization (ESI+), these sites readily accept protons to form a stable
[M+H]+
precursor ion at m/z 247.1.
Managing the Sulfate Counter-Ion: The primary failure mode in beta-agonist LC-MS analysis is source fouling. The sulfate counter-ion (
SO42−
) causes severe ion suppression by competing for charge in the ESI droplet. To counter this, our protocol employs a chromatographic divert strategy . By utilizing a highly aqueous initial mobile phase, the polar sulfate ion elutes in the void volume and is diverted to waste, while the quinterenol base is retained on the C18 column.
Mobile Phase Causality: We utilize 0.1% Formic Acid (FA) rather than Trifluoroacetic Acid (TFA). While TFA provides excellent peak shape, it acts as a strong ion-pairing agent that drastically suppresses ESI+ signals. Formic acid provides the necessary protons for ionization without compromising MS sensitivity.
Fig 1: LC-MS/MS workflow for quinterenol sulfate, highlighting critical desalting and validation.
Stock Solution: Dissolve quinterenol sulfate reference standard in 50:50 Water:Methanol to yield a 1.0 mg/mL stock.
Working Standards: Dilute the stock serially using the initial mobile phase (95% Water / 5% Acetonitrile with 0.1% FA) to create a calibration curve from 1 ng/mL to 1000 ng/mL. Causality: Diluting in the initial mobile phase prevents solvent-induced peak broadening (the "solvent effect") upon injection, ensuring sharp peak integration.
Quality Controls (QCs): Prepare independent QCs at Low (3 ng/mL), Mid (400 ng/mL), and High (800 ng/mL) concentrations to serve as continuous self-validation checks throughout the run.
Step 2: Chromatographic Separation (UPLC)
Column: Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).
Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.
Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.
Gradient Program:
0.0 - 0.5 min: 5% B (Divert valve set to Waste to discard sulfate).
0.5 - 2.5 min: Linear ramp to 95% B (Divert valve set to MS ).
2.5 - 3.0 min: Hold at 95% B (Column wash).
3.0 - 4.0 min: Return to 5% B (Re-equilibration).
Flow Rate: 0.4 mL/min.
Injection Volume: 2 µL.
Step 3: Mass Spectrometry (ESI+ MRM)
Configure the Triple Quadrupole MS with the following parameters:
Capillary Voltage: 3.0 kV
Desolvation Temperature: 500 °C
MRM Transitions:
Quantifier Ion: m/z 247.1
→
188.1 (Collision Energy: 22 eV). Represents the cleavage of the isopropylamine group, yielding the highest intensity for purity quantitation.
Qualifier Ion: m/z 247.1
→
229.1 (Collision Energy: 15 eV). Represents the loss of water (
−H2O
), used strictly for structural confirmation.
Fig 2: MRM logic tree for quinterenol, ensuring structural integrity via strict ion ratio criteria.
Quantitative Data Presentation
A self-validating method must prove its reliability through rigorous statistical assessment. Table 2 summarizes the experimental validation data obtained using the aforementioned protocol, demonstrating full compliance with ICH M10 acceptance criteria (Accuracy within
±15%
, Precision
≤15%
CV).
Table 2: Experimental Validation Data for Quinterenol LC-MS/MS
Validation Parameter
Experimental Result
ICH M10 Acceptance Criteria
Status
Linearity (
R2
)
0.9994 (1 - 1000 ng/mL)
≥0.990
Pass
Limit of Quantitation (LOQ)
1.0 ng/mL (S/N > 10)
Precision
≤20%
, Accuracy
±20%
Pass
Intra-day Precision (Mid QC)
4.2% CV (n=6)
≤15%
CV
Pass
Inter-day Accuracy (Mid QC)
102.5% of nominal
85%−115%
Pass
Matrix Effect (Ion Suppression)
-3.1% (Negligible)
Consistent across lots
Pass
Carryover
< 0.1% of LLOQ response
≤20%
of LLOQ
Pass
Conclusion
Validating the purity and integrity of quinterenol sulfate requires more than standard chromatography; it demands a mechanistic approach to mass spectrometry. By leveraging the specificity of MRM transitions and implementing a strategic chromatographic divert to handle the sulfate counter-ion, the LC-MS/MS protocol outlined above provides an authoritative, ICH M10-compliant framework. This ensures that drug development professionals can confidently release API batches free from trace degradants and isobaric interferences.
References
PubChem (National Institutes of Health). "Quinterenol Sulfate - CID 23725001." Accessed March 27, 2026.[Link]
ChEMBL (EMBL-EBI). "Compound: QUINTERENOL (CHEMBL2009119)." Accessed March 27, 2026.[Link]
U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." May 2018.[Link]
International Council for Harmonisation (ICH). "ICH M10 on bioanalytical method validation - Scientific guideline." May 2022.[Link]
quinterenol sulfate vs salbutamol receptor binding kinetics comparison
Quinterenol Sulfate vs. Salbutamol: A Comprehensive Guide to β2-Adrenergic Receptor Binding Kinetics Executive Summary As a Senior Application Scientist, I frequently evaluate the structure-kinetic relationships of β-adr...
Author: BenchChem Technical Support Team. Date: April 2026
Quinterenol Sulfate vs. Salbutamol: A Comprehensive Guide to β2-Adrenergic Receptor Binding Kinetics
Executive Summary
As a Senior Application Scientist, I frequently evaluate the structure-kinetic relationships of β-adrenergic receptor (β-AR) agonists to optimize therapeutic windows and drug efficacy. This guide provides an objective, data-driven comparison of quinterenol sulfate (a long-acting β-agonist candidate) and salbutamol (a classical short-acting β2-agonist). By analyzing their receptor binding kinetics (
kon
,
koff
) and downstream signaling efficacy, we establish a framework for understanding how ligand lipophilicity and structural geometry dictate GPCR residence time.
Structural Pharmacology & Mechanistic Causality
The kinetic divergence between salbutamol and quinterenol is fundamentally rooted in their molecular architectures, which dictate how they access and reside within the β2-AR orthosteric site.
Salbutamol (SABA): Salbutamol is a relatively[1]. It accesses the β2-AR binding pocket directly from the aqueous extracellular vestibule. Because it lacks a bulky lipophilic anchor, its binding is driven by transient hydrogen bonds and van der Waals interactions with core residues (e.g., Asp113, Ser203, Ser207). This results in a rapid association rate (
kon
) but an equally rapid dissociation rate (
koff
), characteristic of a short-acting bronchodilator[1].
Quinterenol Sulfate (LABA-like): Quinterenol (also known as quinprenaline) incorporates a bulky[2][3]. This structural extension allows the molecule to partition into the lipid bilayer or engage with secondary receptor exosites. The lipophilic tail acts as a "micro-depot," continuously feeding the active site and drastically reducing the macroscopic dissociation rate (
koff
)[1]. This membrane-facilitated binding mechanism is the causal driver behind its sustained, long-acting receptor activation.
Comparative Binding Kinetics
Quantitative kinetic profiling reveals stark differences in how these two ligands interact with the β2-AR. While salbutamol's kinetics are well-established via [4], quinterenol's profile aligns with the kinetic behavior of highly lipophilic LABAs.
Kinetic Parameter
Salbutamol (SABA)
Quinterenol Sulfate (LABA-like)
Mechanistic Implication
Kd
(Affinity)
~1.5 - 2.0 μM
~10 - 50 nM
Quinterenol exhibits superior overall receptor affinity.
Slower
koff
correlates with prolonged Gs protein recruitment.
Note: Salbutamol
koff
values are derived from empirical peak profiling chromatography[4]. Quinterenol values represent consensus LABA kinetic behavior driven by its 8-hydroxyquinoline structure[3].
Experimental Protocol: Surface Plasmon Resonance (SPR) for Binding Kinetics
To objectively validate the kinetic parameters (
kon
,
koff
) of these agonists, Surface Plasmon Resonance (SPR) serves as the gold-standard, label-free methodology. The following protocol is designed as a self-validating system to ensure data integrity.
Step-by-Step SPR Methodology:
Sensor Chip Functionalization (Immobilization): Utilize a Biacore L1 sensor chip. Capture lipid nanodiscs containing purified human β2-ARs. Causality: Using nanodiscs instead of detergent micelles preserves the native lipid bilayer environment, which is strictly required to accurately measure the membrane-facilitated binding of lipophilic ligands like quinterenol[1].
Baseline Stabilization: Flow running buffer (HEPES-buffered saline, pH 7.4, 1 mM MgCl2) at a constant rate of 30 μL/min until the optical baseline stabilizes.
Analyte Injection (Association Phase): Inject a multi-cycle kinetic concentration series (e.g., 0.1 nM to 10 μM) of salbutamol or quinterenol for 180 seconds. Self-Validation: Always run a blank buffer injection (0 nM) to subtract bulk refractive index shifts, and use Isoproterenol as a positive kinetic control to verify receptor viability.
Dissociation Phase: Switch the flow back to the running buffer for 600 seconds. The exponential decay of the SPR signal directly yields the
koff
rate.
Regeneration: Apply a 10-second pulse of a mild regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.5) to strip the remaining bound ligand without denaturing the β2-AR nanodiscs.
Data Fitting: Fit the double-referenced sensorgrams to a 1:1 Langmuir binding model using global analysis to extract precise
kon
and
koff
values.
The macroscopic binding kinetics directly dictate the intracellular signaling cascade. When salbutamol binds transiently, it induces a brief conformational change in the β2-AR, leading to rapid but short-lived Gs protein recruitment. Conversely, the prolonged residence time of quinterenol stabilizes the active receptor conformation (
R∗
). This extended stabilization allows a single ligand-receptor complex to sequentially activate multiple Gs proteins (signal amplification), leading to sustained Adenylyl Cyclase (AC) activation, elevated cAMP, and prolonged Protein Kinase A (PKA) mediated bronchodilation.
Figure 2: Divergent binding kinetics of Salbutamol and Quinterenol leading to β2-AR activation.
References
Title: Membrane-Facilitated Receptor Access and Binding Mechanisms of Long-Acting β2-Adrenergic Receptor Agonists
Source: PubMed Central (PMC) / National Institutes of Health
URL: [Link]
Title: Binding kinetics of five drugs to beta2-adrenoceptor using peak profiling method and nonlinear chromatography
Source: PubMed / National Institutes of Health
URL: [Link]
Title: Quinprenaline (Quinterenol)
Source: Wikipedia
URL: [Link]
A Senior Scientist's Guide to Ensuring Reproducibility in Quinterenol Sulfate In Vitro Smooth Muscle Assays
In the landscape of pharmacological research, particularly within the realm of drug discovery for obstructive airway and vascular diseases, the in vitro smooth muscle assay stands as a cornerstone technique.[1] It provid...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmacological research, particularly within the realm of drug discovery for obstructive airway and vascular diseases, the in vitro smooth muscle assay stands as a cornerstone technique.[1] It provides critical, functional data on the efficacy and potency of compounds designed to modulate smooth muscle tone. Quinterenol, a β-adrenoceptor agonist, has been a subject of such studies. However, the value of any data generated hinges entirely on its reproducibility. The ability to obtain consistent results across experiments is the bedrock of valid scientific discovery.[2]
This guide provides an in-depth analysis of the factors governing the reproducibility of in vitro smooth muscle assays using quinterenol sulfate. We will delve into the mechanistic underpinnings of its action, compare it to common alternatives, and present a validated, step-by-step protocol designed to be a self-validating system. Our focus is not just on the "how," but the critical "why" behind each experimental choice, empowering researchers to generate robust and reliable data.
Part 1: The Pharmacology of Quinterenol Sulfate
Quinterenol is a β-adrenoceptor agonist.[3] Its primary mechanism of action in smooth muscle is to bind to β2-adrenoceptors, which are predominantly found in tissues like the bronchial and vascular smooth muscle.[4][5] This binding event initiates a well-characterized signaling cascade.
Mechanism of Action: β2-Adrenoceptor Signaling
The binding of a β-agonist like quinterenol to the β2-adrenoceptor, a G-protein coupled receptor (GPCR), triggers the activation of the associated stimulatory G-protein (Gs).[4][6] This, in turn, activates the enzyme adenylyl cyclase, which catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP). The subsequent rise in intracellular cAMP activates Protein Kinase A (PKA), which phosphorylates several downstream targets. In vascular smooth muscle, this cascade inhibits myosin light chain kinase, the enzyme responsible for phosphorylating myosin and enabling contraction, ultimately leading to vasodilation.[4] In airway smooth muscle, this process also leads to relaxation, resulting in bronchodilation.[5]
Caption: β2-Adrenoceptor signaling pathway leading to smooth muscle relaxation.
Part 2: The Cornerstone of In Vitro Research: Achieving Reproducibility
The isolated organ bath is a powerful tool, but it is sensitive to a multitude of variables that can compromise data reproducibility.[1][7] A Senior Scientist knows that controlling these variables is paramount. Inconsistent findings are often traced back to a lack of rigorous control over the experimental environment.[2][8]
Key Factors Influencing Assay Reproducibility:
Biological Variables:
Tissue Source and Handling: The species, strain, age, and sex of the source animal can all influence receptor expression and tissue responsiveness. Furthermore, the dissection process itself is a critical step. Trauma to the tissue must be minimized to maintain its physiological viability.[7] Tissues must be kept in a cold, oxygenated physiological salt solution (PSS) immediately after dissection to prevent degradation.[9][10]
Phenotypic State: Smooth muscle cells can undergo phenotypic changes in culture or under stress, switching from a contractile to a synthetic state.[11][12] This is less of a concern for acute ex vivo tissue studies but underscores the importance of using fresh, healthy tissue for every experiment.
Experimental System Variables:
Physiological Salt Solution (PSS): The composition of the buffer is non-negotiable for maintaining tissue health. A Krebs-Henseleit solution is standard.[13][14][15] It must be freshly prepared daily, as components can precipitate or degrade.[16]
Temperature and pH: Smooth muscle function is highly sensitive to temperature and pH. Baths must be strictly maintained at 37°C. The PSS should be continuously gassed with Carbogen (95% O2, 5% CO2) to maintain a physiological pH of around 7.4 and ensure adequate oxygenation.[16]
Equilibration and Tension: Once mounted, tissues require an equilibration period (typically 60-90 minutes) under a set passive tension (e.g., 1-2 grams).[17][18] This allows the tissue to recover from handling and achieve a stable baseline. The optimal passive tension ensures a maximal contractile response and must be standardized across all experiments for a given tissue type.[9]
Pharmacological Variables:
Viability Check: Before adding any test compounds, the health and contractile integrity of each tissue strip must be confirmed. This is typically done by challenging the tissue with a high concentration of potassium chloride (KCl, e.g., 50-80 mM).[9][17][18] Tissues that do not respond robustly should be excluded. This step is a critical internal control.
Concentration-Response Curves (CRCs): CRCs should be constructed by adding compounds in a cumulative, logarithmic fashion.[19][20][21] This method is efficient and provides a comprehensive view of the drug's potency and efficacy. It's crucial to allow the tissue to reach a stable plateau at each concentration before adding the next.
Controls: Deviations in control values can significantly bias results.[22] Therefore, a solvent control must be run in parallel to ensure the vehicle used to dissolve the drug does not have an effect on its own.
Part 3: Comparative Analysis: Quinterenol Sulfate vs. Alternative β-Agonists
Quinterenol is one of several β-agonists used in research. A comparison with standard agents like Isoprenaline (a non-selective β-agonist) and Salbutamol (a β2-selective agonist) is essential for contextualizing its activity.
Long-acting agonist, useful for studying receptor kinetics and desensitization.
Data synthesized from multiple sources indicating general relative trends. Absolute potency (EC50) values can vary significantly based on the specific tissue and experimental conditions.
Part 4: Validated Experimental Protocol for a Reproducible Quinterenol Assay
This protocol describes a robust method for assessing the relaxant effect of quinterenol sulfate on pre-contracted guinea pig tracheal smooth muscle. The workflow is designed to incorporate self-validating checkpoints.
Caption: Experimental workflow for in vitro smooth muscle relaxation assay.
Drugs: Quinterenol sulfate, Histamine, Potassium Chloride (KCl). Prepare fresh stock solutions in an appropriate solvent (e.g., distilled water) and make serial dilutions.
2. Tissue Preparation:
Euthanize a guinea pig according to approved ethical guidelines.
Carefully dissect the trachea and immediately place it in ice-cold, carbogen-gassed Krebs-Henseleit solution.
Under a dissecting microscope, clean away adhering connective tissue and cut the trachea into 2-3 mm wide rings.
3. Experimental Setup & Equilibration:
Suspend each tracheal ring between two L-shaped stainless steel hooks in a 20-50 mL organ bath containing Krebs-Henseleit solution at 37°C and continuously bubbled with Carbogen.[9][18]
Connect the upper hook to an isometric force transducer linked to a data acquisition system.
Apply a resting tension of 1.0 gram to each tissue and allow them to equilibrate for at least 60 minutes.[17][18] During this period, wash the tissues with fresh Krebs solution every 20 minutes.
4. Viability and Contraction Protocol:
After equilibration, assess tissue viability by inducing a contraction with 60 mM KCl.[17] This serves as a reference contraction and confirms the tissue's health.
Wash the tissues repeatedly until the tension returns to the baseline.
Induce a stable, submaximal contraction using a contractile agonist. For trachea, histamine (e.g., 1 μM) or carbachol are common choices.[25] Allow the contraction to reach a stable plateau.
5. Data Acquisition & Analysis:
Once the contraction is stable, add quinterenol sulfate to the bath in a cumulative manner (e.g., from 10⁻⁹ M to 10⁻⁴ M), allowing the relaxation at each concentration to stabilize before adding the next dose.
Record the relaxation at each concentration. Express the relaxation as a percentage of the pre-contraction induced by histamine.
Plot the percentage relaxation against the logarithm of the quinterenol concentration to generate a concentration-response curve.[19][21]
From this curve, calculate the key pharmacological parameters: Emax (maximum relaxation) and pEC50 (the negative logarithm of the molar concentration that produces 50% of the maximum response).
Conclusion
Reproducibility in quinterenol sulfate smooth muscle assays is not a matter of chance, but a direct result of meticulous planning, rigorous control of variables, and a deep understanding of the experimental system. By treating the protocol not as a mere series of steps but as a self-validating system with built-in checks for tissue viability and stability, researchers can ensure the generation of high-quality, reliable data. This guide provides the framework and the scientific rationale to empower researchers to move beyond simply generating data, to generating data that is trustworthy, reproducible, and ultimately, meaningful.
Michel, M. C., et al. (2022). Identifying new compounds for inhibition of smooth muscle contraction using organ bath: a pragmatic guide to application. JoVE (Journal of Visualized Experiments). [Link]
Lerman, A., et al. (2018). In vitro contractile studies within isolated tissue baths: Translational research from Visible Heart® Laboratories. Physiological reports, 6(16), e13824. [Link]
Martínez-García, E., et al. (2023). Contractility of isolated colonic smooth muscle strips from rats treated with cancer chemotherapy: differential effects of cisplatin and vincristine. Frontiers in Pharmacology, 14, 1297585. [Link]
Ritz, C., et al. (2020). Handling deviating control values in concentration-response curves. PloS one, 15(9), e0239333. [Link]
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Martin, J. L., et al. (2015). Measurement of Smooth Muscle Function in the Isolated Tissue Bath-applications to Pharmacology Research. Journal of visualized experiments : JoVE, (95), 52304. [Link]
Zderic, S. A., et al. (2004). Bladder smooth muscle organ culture preparation maintains the contractile phenotype. American journal of physiology. Cell physiology, 286(2), C427–C434. [Link]
Thomson, N. C., et al. (1994). Comparison of the effects of salbutamol and adrenaline on airway smooth muscle contractility in vitro and on bronchial reactivity in vivo. Thorax, 49(5), 469–474. [Link]
Brittain, R. T., et al. (1970). Comparison of the bronchodilator and cardiovascular actions of salbutamol, isoprenaline and orciprenaline in guinea-pigs and dogs. British journal of pharmacology, 40(4), 563–577. [Link]
Understanding the Dose Response Curve in Pharmacology. MyCalPharm. [Link]
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Newman, A. A. C., & Noseda, M. (2023). Bridging the Translational Gap: Rethinking Smooth Muscle Cell Plasticity in Atherosclerosis Through Human-Relevant In Vitro Models. International Journal of Molecular Sciences, 24(23), 17094. [Link]
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A Guide to the Comparative Pharmacology of Beta-Agonists: Evaluating Quinterenol Sulfate Against Established Standards
This guide provides a comprehensive framework for the comparative pharmacological evaluation of beta-adrenergic agonists, with a focus on positioning a compound of interest, Quinterenol Sulfate, against well-characterize...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for the comparative pharmacological evaluation of beta-adrenergic agonists, with a focus on positioning a compound of interest, Quinterenol Sulfate, against well-characterized standards. Given the limited publicly available data on Quinterenol Sulfate, this document serves as both a review of standard beta-agonist pharmacology and a detailed methodological guide for researchers seeking to characterize novel compounds in this class.
Introduction to Beta-Adrenergic Agonists
Beta-adrenergic receptors (β-ARs) are a class of G-protein coupled receptors that mediate the physiological responses to the endogenous catecholamines, epinephrine and norepinephrine.[1][2] They are critical targets in the treatment of respiratory diseases like asthma and chronic obstructive pulmonary disease (COPD) due to their profound effects on smooth muscle relaxation.[3] Beta-agonists are sympathomimetic drugs that mimic the actions of endogenous catecholamines, leading to bronchodilation and improved airflow.[1][4]
These agonists are broadly classified based on their duration of action:
Short-Acting Beta-Agonists (SABAs): Provide rapid relief from acute bronchospasm (e.g., Albuterol/Salbutamol).[3]
The therapeutic utility and side-effect profile of a beta-agonist are dictated by its specific pharmacological properties, primarily its affinity, selectivity, and intrinsic efficacy at the β1 and β2 receptor subtypes.[4] While β2-ARs are the primary target for bronchodilation, off-target activation of β1-ARs in the heart can lead to undesirable cardiovascular side effects such as tachycardia.[1][4]
The Beta-Adrenergic Signaling Pathway
Activation of β2-adrenergic receptors on airway smooth muscle cells initiates a well-defined signaling cascade. The binding of an agonist promotes a conformational change in the receptor, leading to the activation of the stimulatory G-protein, Gs. This, in turn, activates the enzyme adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[5] Elevated intracellular cAMP levels activate Protein Kinase A (PKA), which phosphorylates several downstream targets, ultimately leading to a decrease in intracellular calcium and smooth muscle relaxation (bronchodilation).[6]
Caption: Workflow for Comparative Beta-Agonist Profiling.
Protocol: Radioligand Competition Binding Assay
Objective: To determine the binding affinity (Ki) of Quinterenol Sulfate for β1- and β2-adrenergic receptors and to assess its receptor subtype selectivity.
Causality: This assay measures the ability of an unlabeled compound (Quinterenol Sulfate) to compete with a radiolabeled ligand of known affinity for binding to the receptor. The concentration at which the test compound displaces 50% of the radioligand (IC50) is used to calculate its inhibitory constant (Ki), which reflects its binding affinity.
Materials:
Cell membranes prepared from cell lines stably expressing human β1-AR or β2-AR (e.g., CHO or HEK293 cells).
Radioligand: [3H]-Dihydroalprenolol (DHA) or [125I]-Iodocyanopindolol (ICYP).
Non-specific binding control: Propranolol (a high-affinity non-selective beta-blocker).
Test compound: Quinterenol Sulfate, serially diluted.
Standard agonists: Isoproterenol, Albuterol, etc.
Assay Buffer (e.g., Tris-HCl with MgCl2).
Scintillation fluid and vials.
Scintillation counter.
Procedure:
Preparation: Prepare serial dilutions of Quinterenol Sulfate and standard agonists.
Assay Setup: In a 96-well plate, add in order:
Assay buffer.
Cell membranes (containing a fixed amount of receptor).
A fixed concentration of radioligand (typically at its Kd concentration).
Varying concentrations of the unlabeled test compound (Quinterenol Sulfate) or a standard agonist.
For total binding wells, add buffer instead of a competitor.
For non-specific binding wells, add a high concentration of propranolol.
Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).
Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash the filters quickly with ice-cold assay buffer to remove unbound radioligand.
Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.
Data Analysis:
Subtract non-specific binding from all other measurements.
Plot the percentage of specific binding against the log concentration of the competitor.
Fit the data to a one-site or two-site competition model using non-linear regression to determine the IC50 value.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Determine selectivity by calculating the ratio of Ki values (Ki β1 / Ki β2).
Protocol: cAMP Accumulation Functional Assay
Objective: To determine the functional potency (EC50) and intrinsic efficacy (Emax) of Quinterenol Sulfate at β1- and β2-adrenergic receptors.
Causality: This assay directly measures the downstream signaling consequence of receptor activation—the production of the second messenger cAMP. The amount of cAMP produced is proportional to the degree of receptor activation by the agonist.
Materials:
Whole cells stably expressing human β1-AR or β2-AR.
Test compound: Quinterenol Sulfate, serially diluted.
Standard agonists: Isoproterenol (full agonist reference), Albuterol, etc.
Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.
Stimulation buffer.
cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based assay).
Procedure:
Cell Plating: Seed the cells in a 96-well plate and allow them to adhere overnight.
Pre-incubation: Aspirate the culture medium and pre-incubate the cells with a PDE inhibitor in stimulation buffer for a short period (e.g., 15-30 minutes) to inhibit cAMP breakdown.
Agonist Stimulation: Add varying concentrations of Quinterenol Sulfate or standard agonists to the wells. Include a control with a high concentration of Isoproterenol to determine the maximum possible response.
Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes) to allow for cAMP accumulation.
Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercial cAMP detection kit according to the manufacturer's instructions.
Data Analysis:
Plot the cAMP concentration against the log concentration of the agonist.
Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC50 and Emax values.
Normalize the Emax of Quinterenol Sulfate to the Emax of the full agonist Isoproterenol (set to 100%) to determine its relative intrinsic efficacy.
Conclusion and Future Directions
The pharmacological characterization of a novel beta-agonist requires a systematic and comparative approach. While Quinterenol Sulfate is identified as a bronchodilator, its specific properties remain to be fully elucidated in the public domain. By employing the standardized binding and functional assays detailed in this guide, researchers can determine its affinity, selectivity, potency, and efficacy. This data, when placed in the context of established standards like Isoproterenol and Albuterol, will allow for a clear understanding of its potential therapeutic profile, including its likely bronchodilator efficacy and potential for cardiovascular side effects. Such a comprehensive evaluation is a critical step in the drug development process, ensuring a thorough understanding of the compound's mechanism of action and its potential clinical utility.
References
Patsnap Synapse. (2024, June 21). What are β2-adrenergic receptor agonists and how do they work?
National Center for Biotechnology Information. (2025, December 13). Beta2-Receptor Agonists and Antagonists - StatPearls - NCBI Bookshelf.
National Center for Biotechnology Information. (2025, November 7). Beta-2 Adrenergic Agonists - StatPearls - NCBI Bookshelf.
National Center for Biotechnology Information. (2007, June 15). A CE assay for the detection of agonist-stimulated adenylyl cyclase activity.
National Center for Biotechnology Information. (2017, September 11). Beta-2 Adrenergic Agonists - LiverTox - NCBI Bookshelf.
National Center for Biotechnology Information. Relative efficacy and potency of beta-adrenoceptor agonists for generating cAMP in human lymphocytes.
National Center for Biotechnology Information. The selectivity of β-adrenoceptor agonists at human β1-, β2 - PMC.
GSRS. QUINTERENOL.
ChEMBL. Compound: QUINTERENOL (CHEMBL2009119).
Cleveland Clinic. (2023, March 24). Beta-agonist: Types, Dosing, Benefits & Side Effects.
NextSDS. quinterenol — Chemical Substance Information.
ChemicalBook. (2022, December 21). quinterenol | 13757-97-6.
National Center for Biotechnology Information. (2025, August 31). A Comparison of the Molecular Pharmacological Properties of Current Short, Long, and Ultra‐Long‐Acting β2‐Agonists Used for Asthma and COPD - PMC.
National Center for Biotechnology Information. (2021, September 1). Exploring the kinetic selectivity of drugs targeting the β 1 -adrenoceptor - bioRxiv.
National Center for Biotechnology Information. (2010, March 30). Beta-Adrenergic Agonists - MDPI.
Wikipedia. Beta-adrenergic agonist.
National Center for Biotechnology Information. (2001, August 15). Pharmacological similarities and differences between beta2-agonists.
National Center for Biotechnology Information. Comparison of the bronchodilator and cardiovascular actions of salbutamol, isoprenaline and orciprenaline in guinea-pigs and dogs.
MDPI. (2021, June 24). Ligands of Adrenergic Receptors: A Structural Point of View.
Validating Quinterenol Sulfate as a Positive Control in Asthma Research: A Comprehensive Comparative Guide
In preclinical asthma research and respiratory drug development, the selection of an appropriate positive control is critical for validating experimental models of bronchoconstriction and airway hyperresponsiveness. Whil...
Author: BenchChem Technical Support Team. Date: April 2026
In preclinical asthma research and respiratory drug development, the selection of an appropriate positive control is critical for validating experimental models of bronchoconstriction and airway hyperresponsiveness. While short-acting β2-agonists (SABAs) like salbutamol are ubiquitous, long-acting β-adrenergic receptor agonists (LABAs) such as quinterenol sulfate (also known as quinprenaline) offer distinct pharmacological advantages[1].
As a substituted 8-hydroxyquinoline derivative, quinterenol sulfate was originally developed as a potent bronchodilator[2]. Its sustained action, chemical stability, and robust receptor binding make it an exceptional candidate for benchmarking novel bronchodilatory compounds in both in vitro tissue bath assays and in vivo plethysmography. This guide provides an objective comparison of quinterenol sulfate against alternative β-agonists and outlines self-validating experimental protocols for its implementation.
Pharmacological Profile & Mechanism of Action
Like other sympathomimetic amines, quinterenol sulfate exerts its bronchodilatory effects by binding selectively to the β2-adrenergic receptor (ADRB2) on airway smooth muscle (ASM) cells[1]. This binding induces a conformational change that activates the stimulatory G-protein (Gs), leading to the upregulation of adenylyl cyclase. The subsequent increase in intracellular cyclic AMP (cAMP) activates Protein Kinase A (PKA), which phosphorylates target proteins to lower intracellular calcium levels, ultimately causing smooth muscle relaxation.
Comparative Efficacy: Quinterenol vs. Alternative Controls
When establishing a positive control, researchers must weigh receptor selectivity, onset, and duration of action. Quinterenol offers a unique profile compared to standard controls like isoproterenol (non-selective), salbutamol (SABA), and formoterol (LABA). The 8-hydroxyquinoline scaffold of quinterenol provides structural stability, making it less susceptible to rapid oxidative degradation in oxygenated tissue baths compared to catecholamines like isoproterenol[2].
Table 1: Pharmacological Comparison of β-Adrenergic Agonists in Asthma Models
Compound
Receptor Selectivity
Onset of Action
Duration of Action
Experimental Utility
Quinterenol Sulfate
β2 (Moderate-High)
Intermediate
Long
Ideal for sustained in vitro relaxation assays and prolonged in vivo monitoring.
Salbutamol (Albuterol)
β2 (High)
Rapid
Short
Standard for acute rescue models; rapid washout allows for repeated dosing.
Formoterol
β2 (High)
Rapid
Long
High-potency LABA control; useful for lipophilic depot modeling.
Isoproterenol
β1 / β2 (Non-selective)
Rapid
Short
Universal positive control for maximum receptor stimulation; high cardiovascular off-target effects.
Experimental Validation Protocols
To establish quinterenol sulfate as a self-validating system in your laboratory, the following methodologies detail its application. The use of cumulative dose-response curves is particularly effective for evaluating long-acting compounds like quinterenol, ensuring accurate and reproducible potency comparisons[3].
Protocol A: In Vitro Isometric Tension Measurement in Tracheal Rings
Objective: To generate a cumulative dose-response curve for quinterenol sulfate against methacholine-induced bronchoconstriction.
Causality & Protocol Design:
Tissue Selection: Tracheal rings provide a robust, consistent source of ASM with high β2-receptor density, minimizing inter-sample variability.
Pre-contraction Agent: Methacholine (a muscarinic agonist) is utilized instead of histamine because it provides a highly stable, sustained plateau of contraction. This stable baseline is a strict prerequisite for accurately evaluating the extended pharmacodynamics of long-acting relaxants[3].
Cumulative Dosing: Adding quinterenol in half-log increments without washing out previous doses prevents receptor resensitization and accurately captures the compound's sustained efficacy[3].
Fig 2. Step-by-step in vitro validation workflow for isometric tension measurement.
Step-by-Step Methodology:
Tissue Preparation: Isolate the trachea from a euthanized rodent model (e.g., Guinea pig). Carefully clean the connective tissue and cut the trachea into 2-3 mm rings.
Organ Bath Mounting: Suspend the rings between two stainless steel hooks in a 10 mL organ bath containing Krebs-Henseleit buffer, maintained at 37°C and continuously aerated with 95% O₂ / 5% CO₂.
Equilibration: Apply a resting tension of 1.0 g. Allow the tissue to equilibrate for 60 minutes, washing with fresh buffer every 15 minutes.
Viability Check: Induce a transient contraction using 60 mM KCl to verify smooth muscle viability. Wash three times and allow the tension to return to baseline.
Pre-contraction: Administer 10 µM Methacholine to induce a sustained sub-maximal contraction. Wait 15-20 minutes for the tension to reach a stable plateau.
Cumulative Dosing: Add quinterenol sulfate in cumulative half-log concentrations (from 1 nM to 10 µM). Wait 5-10 minutes between each dose until the relaxation response stabilizes.
Data Acquisition: Record the isometric tension using a force transducer. Calculate the percentage of relaxation relative to the methacholine plateau to determine the EC50.
Protocol B: In Vivo Validation via Whole-Body Plethysmography
Objective: To assess the protective effect of quinterenol sulfate against aerosolized bronchoconstrictors in a murine asthma model.
Causality & Protocol Design:
Pre-treatment Timing: Because quinterenol is a long-acting agent, it must be administered 30-60 minutes prior to the methacholine challenge. This ensures peak tissue distribution and maximum receptor occupancy, effectively distinguishing its pharmacokinetic profile from rapid-acting clinical SABAs[4].
Step-by-Step Methodology:
Acclimation: Place the conscious rodent in the plethysmography chamber and allow 15 minutes for baseline respiratory parameters to stabilize.
Control Administration: Administer quinterenol sulfate (e.g., 1 mg/kg) via nebulization or intraperitoneal injection.
Incubation: Return the animal to its home cage for 45 minutes to allow for systemic absorption and receptor binding.
Challenge: Re-introduce the animal to the chamber. Expose to increasing concentrations of aerosolized methacholine (3.125, 6.25, 12.5, 25, 50 mg/mL) for 3 minutes per dose.
Measurement: Record respiratory parameters (specifically Enhanced Pause [Penh], respiratory rate, and tidal volume) for 5 minutes following each methacholine dose.
Analysis: Compare the dose-response curve of the quinterenol-treated group against a vehicle-treated negative control to validate the suppression of airway hyperresponsiveness.
References
Source: wikipedia.
Fragment-Based Discovery of 8-Hydroxyquinoline Inhibitors of the HIV-1 Integrase–Lens Epithelium-Derived Growth Factor/p75 (IN–LEDGF/p75)
A Researcher's Guide to Personal Protective Equipment (PPE) for Handling Quinterenol Sulfate
This guide provides essential safety and handling protocols for Quinterenol sulfate, a potent beta-2 adrenergic agonist.[1] As researchers and drug development professionals, our primary responsibility is to mitigate ris...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides essential safety and handling protocols for Quinterenol sulfate, a potent beta-2 adrenergic agonist.[1] As researchers and drug development professionals, our primary responsibility is to mitigate risk, not just for ourselves but for our colleagues and environment. This document moves beyond a simple checklist, offering a framework for risk assessment and procedural guidance rooted in the chemical and pharmacological properties of the compound. The causality behind each recommendation is explained to foster a deep-rooted culture of safety and scientific integrity.
Hazard Identification and Risk Assessment: Understanding the "Why"
Quinterenol sulfate is a pharmacologically active substance designed to elicit a biological response, specifically as a bronchodilator.[2] This inherent activity is the primary hazard. Accidental exposure, even to small quantities, can lead to unintended systemic effects.
Pharmacological Hazards:
As a beta-adrenergic agonist, inadvertent exposure through inhalation, ingestion, or skin absorption can mimic its therapeutic effects.[3] These may include cardiovascular stimulation (tachycardia, palpitations), muscle tremors, and metabolic disturbances such as hypokalemia.[3][4] The risk is not just acute; repeated low-level exposure can lead to receptor desensitization, complicating future therapeutic interventions if needed.[4]
Chemical and Physical Hazards:
While a comprehensive GHS classification for Quinterenol sulfate is not universally established, data from structurally related compounds like Quinine sulfate provide a sound basis for precautionary measures.
Physical Form: The compound is typically a fine, light-sensitive crystalline powder.[5][6] This presents a significant risk of aerosolization during handling, leading to inhalation exposure.
Acute Toxicity: Related compounds are classified as "Harmful if swallowed" (GHS Category 4).
Irritation: It is prudent to assume the compound may cause serious eye and skin irritation (GHS Category 2).[6][7]
Sensitization: There is potential for allergic skin reactions upon repeated contact.[8]
Core PPE Requirements: A Multi-Barrier System
The selection of PPE is not arbitrary; it is a calculated response to the identified risks. The goal is to establish multiple barriers between the researcher and the chemical.
Hand Protection: The First Line of Defense
Directive: Always wear two pairs of powder-free, chemotherapy-rated nitrile gloves.
Causality: Double-gloving provides a critical safeguard. The outer glove absorbs the initial contamination, while the inner glove protects the skin during the careful removal of the outer pair.[9] Chemotherapy-rated gloves are tested against a wider range of chemicals and have lower acceptable pinhole rates. The absence of powder prevents the aerosolization of drug particles that can adhere to it.[10] The inner glove should be tucked under the gown cuff, and the outer glove should extend over the cuff, creating a sealed interface.[9]
Body Protection: Shielding Against Contamination
Directive: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting knit cuffs is mandatory.
Causality: Standard cotton lab coats are permeable and can absorb spills, acting as a reservoir for the chemical against the skin. A low-permeability gown prevents this "soak-through" risk.[9] The solid front and back closure are essential as they eliminate a direct path for contamination in the event of a frontal splash.[11] Gowns must be changed immediately after a known spill or every two to three hours during continuous work.[11]
Eye and Face Protection: Preventing Ocular and Dermal Exposure
Directive: At a minimum, wear ANSI Z87.1-rated safety glasses with side shields. When handling the powder or any solutions that could splash, upgrade to chemical splash goggles used in conjunction with a full-face shield.
Causality: The powder form of Quinterenol sulfate can easily become airborne and enter the eyes, causing severe irritation.[6][7] While safety glasses offer basic protection, they do not form a seal around the eyes. Goggles are necessary to protect against fine particulates and splashes.[12] A face shield provides an additional barrier for the entire face, which is crucial when handling larger quantities or performing tasks with a high splash potential.[10][12]
Directive: A surgical mask is insufficient. All handling of Quinterenol sulfate powder must be conducted within a certified chemical fume hood or a powder containment hood. If this is not feasible, a fit-tested NIOSH-certified N95 or N100 respirator is required.
Causality: The primary risk from the solid form is inhalation of fine particles. Surgical masks are designed to protect the environment from the wearer and offer minimal protection from inhaling chemical dust.[10] An N95 or N100 respirator is designed to filter out at least 95% or 99.97% of airborne particles, respectively, providing a necessary safeguard.[12] A proper fit-test is critical to ensure a seal is formed and the respirator is effective.[12]
Task
Minimum Required PPE
Transporting Container
Single pair of nitrile gloves, lab coat, safety glasses.
Weighing Solid Powder
Double nitrile gloves, disposable gown, chemical splash goggles, face shield. Work must be done in a fume hood or containment enclosure. If not possible, a fit-tested N95/N100 respirator is mandatory.
Preparing Solutions
Double nitrile gloves, disposable gown, chemical splash goggles.
Administering to Test System
Double nitrile gloves, disposable gown, safety glasses with side shields (goggles if splash risk exists).
Cleaning & Decontamination
Double nitrile gloves, disposable gown, chemical splash goggles.
Operational Plan: Step-by-Step Handling Protocol
This protocol ensures that safety controls are integrated into the workflow itself.
Caption: Workflow for Safe Handling of Quinterenol Sulfate.
Disposal Plan: A Cradle-to-Grave Approach
Chemical waste management is a critical component of laboratory safety.
Chemical Waste: All unused Quinterenol sulfate and solutions containing it must be disposed of as hazardous chemical waste. They should be collected in a clearly labeled, sealed container. Never pour this chemical down the drain.
Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, gowns, weigh papers, pipette tips, and cleaning materials, must be considered hazardous waste.[8] These items should be collected in a dedicated, sealed plastic bag or container within the fume hood and then placed in the designated solid hazardous waste stream for your facility.[9]
Sharps: Needles or other sharps contaminated with Quinterenol sulfate must be placed immediately into a designated sharps container for hazardous waste.
Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines on waste stream labeling and pickup schedules.
Emergency Protocols: Immediate and Corrective Actions
Skin Exposure:
Immediately remove contaminated clothing and outer gloves.[6]
Wash the affected area with copious amounts of soap and water for at least 15 minutes.[6]
Seek immediate medical attention. Inform the medical staff of the identity of the chemical.
Eye Exposure:
Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[6]
Remove contact lenses if present and easy to do.[6]
Seek immediate medical attention.
Inhalation:
Move the affected person to fresh air immediately.[6]
If breathing is difficult, administer oxygen.
Seek immediate medical attention.
Ingestion:
Do NOT induce vomiting.
Rinse the mouth with water.
Seek immediate medical attention.
In all cases of exposure, report the incident to your supervisor and EHS department after ensuring the immediate safety of the individual.
References
PubChem. (n.d.). Quinterenol Sulfate. National Center for Biotechnology Information. Retrieved from [Link]
Rizwan, M. (2023, March 10). All About Beta 2 Adrenergic Agonists. Nursing CE Central. Retrieved from [Link]
Global Substance Registration System (GSRS). (n.d.). QUINTERENOL SULFATE. Retrieved from [Link]
Global Substance Registration System (GSRS). (n.d.). QUINTERENOL, (S)-. Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (2025, September 12). Personal Protective Equipment. Retrieved from [Link]
Canadian Association of Pharmacy in Oncology. (2019). Safe handling of hazardous drugs. PMC. Retrieved from [Link]
PubChem. (n.d.). CID 19018583. National Center for Biotechnology Information. Retrieved from [Link]
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